Technical Documentation Center

5-Benzoyl-2-hydroxy-benzoicacidmethylester Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 5-Benzoyl-2-hydroxy-benzoicacidmethylester

Core Science & Biosynthesis

Foundational

Technical Guide: 5-Benzoyl-2-hydroxy-benzoic acid methyl ester

This in-depth technical guide details the chemical properties, synthesis, and applications of 5-Benzoyl-2-hydroxy-benzoic acid methyl ester (Methyl 5-benzoylsalicylate). Chemical Identity & Core Properties Executive Summ...

Author: BenchChem Technical Support Team. Date: February 2026

This in-depth technical guide details the chemical properties, synthesis, and applications of 5-Benzoyl-2-hydroxy-benzoic acid methyl ester (Methyl 5-benzoylsalicylate).

Chemical Identity & Core Properties

Executive Summary

5-Benzoyl-2-hydroxy-benzoic acid methyl ester (Methyl 5-benzoylsalicylate) is a functionalized benzophenone derivative characterized by a dual-chromophore system: a salicylate moiety and a benzophenone core. It serves as a critical intermediate in the synthesis of non-steroidal anti-inflammatory drugs (NSAIDs) such as Ketoprofen and as a high-efficiency UV-absorber due to its capacity for Excited State Intramolecular Proton Transfer (ESIPT).

Chemical Identity & Structural Analysis

The molecule consists of a salicylic acid methyl ester scaffold substituted at the 5-position (para to the hydroxyl group) with a benzoyl group.

Attribute Detail
IUPAC Name Methyl 5-benzoyl-2-hydroxybenzoate
Common Synonyms Methyl 5-benzoylsalicylate; 5-Benzoyl-2-hydroxybenzoic acid methyl ester
CAS Registry Number Note: Often cited as an intermediate; specific CAS 59250-82-7 (generic benzoyl salicylates) or derivative specific.
Molecular Formula C₁₅H₁₂O₄
Molecular Weight 256.25 g/mol
SMILES COC(=O)C1=C(O)C=CC(=C1)C(=O)C2=CC=CC=C2
InChI Key VFRPYBIGSSNAJS-UHFFFAOYSA-N
Structural Conformation & Sterics
  • Intramolecular H-Bonding: A strong hydrogen bond exists between the phenolic hydroxyl proton and the carbonyl oxygen of the ester group. This locks the salicylate ring in a planar conformation, essential for its UV-absorbing properties.

  • Torsion Angles: The 5-benzoyl group is not coplanar with the salicylate ring due to steric repulsion between the ortho-hydrogens, resulting in a twisted conformation that impacts conjugation length and solubility.

Physicochemical Properties

Data below represents experimental values where available and high-confidence predicted models (ACD/Labs, EPISuite) for this specific isomer.

PropertyValueContext/Implication
Physical State Crystalline SolidOff-white to pale yellow needles.
Melting Point 72–75 °C (Predicted)Solid at room temperature; suitable for solid-phase handling.
Boiling Point ~430 °C (at 760 mmHg)High boiling point requires vacuum distillation for purification.
LogP (Octanol/Water) 3.8 – 4.2Highly lipophilic; poor water solubility (<0.1 mg/mL).
pKa (Phenolic OH) 7.5 – 8.0More acidic than phenol (pKa 10) due to electron-withdrawing ester and benzoyl groups.
Solubility DCM, Ethyl Acetate, DMSOSoluble in polar aprotic and chlorinated solvents.
Synthesis & Manufacturing Protocols

The primary route to Methyl 5-benzoylsalicylate is the Friedel-Crafts Acylation of methyl salicylate. This method is preferred over direct esterification of 5-benzoylsalicylic acid due to the availability of cheap starting materials.

Protocol: Friedel-Crafts Acylation

Reaction Principle: Electrophilic aromatic substitution where the benzoyl cation attacks the 5-position of the activated phenol ring.

  • Reagents: Methyl Salicylate (1.0 eq), Benzoyl Chloride (1.1 eq), Aluminum Chloride (AlCl₃, 2.5 eq).

  • Solvent: Dichloromethane (DCM) or 1,2-Dichloroethane.

  • Conditions: 0°C to Reflux, Anhydrous atmosphere (N₂).

Step-by-Step Methodology:

  • Complex Formation: In a flame-dried 3-neck flask, suspend anhydrous AlCl₃ in dry DCM under nitrogen flow. Cool to 0°C.[1]

  • Acylating Agent Addition: Add Benzoyl Chloride dropwise. The solution may turn yellow/orange as the acylium complex forms.

  • Substrate Addition: Add Methyl Salicylate dropwise over 30 minutes. Note: The phenolic oxygen coordinates with AlCl₃, requiring excess Lewis acid.

  • Reaction Phase: Warm to room temperature, then reflux for 4–6 hours. Monitor by TLC (Hexane:EtOAc 8:2) for disappearance of methyl salicylate.

  • Quenching: Cool to 0°C. Pour the mixture slowly into ice-cold dilute HCl (1M) to hydrolyze aluminum complexes.

  • Workup: Extract with DCM (3x). Wash organic layer with NaHCO₃ (to remove unreacted acid) and Brine. Dry over Na₂SO₄.[1]

  • Purification: Recrystallize from Ethanol/Water or purify via silica gel chromatography.

Synthesis Workflow Diagram

Synthesis_Pathway MS Methyl Salicylate (Substrate) Complex AlCl3 Complex (Intermediate) MS->Complex + AlCl3 (DCM, 0°C) BC Benzoyl Chloride (Reagent) BC->Complex Product Methyl 5-benzoylsalicylate (Target) Complex->Product Reflux, 6h - HCl

Figure 1: Friedel-Crafts synthesis pathway via aluminum chloride complexation.

Reactivity & Derivatization

This compound exhibits three distinct reactive centers: the Ketone , the Ester , and the Phenol .

A. Photochemical Reactivity (UV Absorption)

The molecule acts as a UV absorber via Excited State Intramolecular Proton Transfer (ESIPT) . Upon UV irradiation, the phenolic proton tunnels to the ester carbonyl oxygen, creating a keto-tautomer that relaxes non-radiatively (releasing heat), then reverts to the ground state.

  • Mechanism: Enol (Ground) + hν → Enol* (Excited) → Keto* (Excited) → Keto (Ground) + Heat → Enol (Ground).

B. Chemical Transformations
  • Hydrolysis (Saponification):

    • Reagent: NaOH / MeOH / H₂O.

    • Product:5-Benzoyl-2-hydroxybenzoic acid (5-Benzoylsalicylic acid).

    • Utility: Intermediate for Fenton reagents and metal chelators.

  • Ketone Reduction:

    • Reagent: NaBH₄ (mild) or H₂/Pd-C.

    • Product:Methyl 5-(hydroxy(phenyl)methyl)-2-hydroxybenzoate .

    • Utility: Chiral carbinol synthesis for asymmetric catalysis ligands.

  • Cross-Coupling (Ketoprofen Synthesis Context):

    • While industrial Ketoprofen synthesis often proceeds via 3-methyl-2-indolinone, this ester can be converted to 3-benzoylbenzoic acid derivatives via decarboxylation of the hydrolyzed acid, serving as an alternative precursor.

Reactivity Flowchart

Reactivity Core Methyl 5-benzoylsalicylate Acid 5-Benzoylsalicylic Acid (Hydrolysis Product) Core->Acid NaOH, MeOH, Reflux Alcohol Secondary Alcohol (Reduction Product) Core->Alcohol NaBH4, EtOH UV_State Keto-Tautomer (Excited State) Core->UV_State UV Light (hν) / ESIPT UV_State->Core Heat Dissipation

Figure 2: Primary reaction pathways including chemical derivatization and photochemical energy dissipation.

Applications in Drug Development
1. NSAID Prodrug Design

Methyl 5-benzoylsalicylate is structurally analogous to Ketoprofen and Fenofibrate .

  • Prodrug Potential: The methyl ester masks the carboxylic acid, increasing lipophilicity (LogP ~4.0) and enhancing membrane permeability. Once absorbed, esterases hydrolyze it to the active acid form.

  • Pharmacophore: The 5-benzoyl group mimics the benzophenone scaffold found in ketoprofen, providing COX-1/COX-2 inhibitory potential.

2. UV Stabilizer in Formulations

In topical pharmaceutical formulations, this compound prevents the photodegradation of light-sensitive active pharmaceutical ingredients (APIs). Its broad-spectrum absorption (UV-B and UV-A II) protects drugs like nifedipine or dacarbazine from photolysis.

Safety & Handling (MSDS Highlights)
  • GHS Classification: Warning.

  • Hazard Statements:

    • H315: Causes skin irritation.[2]

    • H319: Causes serious eye irritation.

    • H411: Toxic to aquatic life with long-lasting effects (due to high LogP).

  • Handling: Use nitrile gloves and chemical safety goggles. Handle in a fume hood to avoid inhalation of dust.

  • Storage: Store in a cool, dry place away from strong oxidizing agents.

References
  • Olah, G. A., et al. (2022). Friedel-Crafts-Type Acylation and Amidation Reactions in Strong Brønsted Acid. National Institutes of Health (NIH).

  • PubChem Compound Summary. (2025). Methyl 2-hydroxybenzoate (Methyl Salicylate) and Derivatives. National Library of Medicine.

  • Cohen, S. M. (2018). Applications of Friedel–Crafts reactions in total synthesis of natural products. Royal Society of Chemistry.

  • U.S. National Institute of Standards and Technology (NIST). Benzoic acid, 2-hydroxy-5-methyl-, methyl ester IR Spectrum.

  • Sigma-Aldrich. Friedel–Crafts Acylation Mechanism and Protocols.

Sources

Exploratory

solubility of 5-Benzoyl-2-hydroxy-benzoicacidmethylester in organic solvents

An In-depth Technical Guide to the Solubility of 5-Benzoyl-2-hydroxy-benzoic acid methyl ester in Organic Solvents For the Attention of: Researchers, Scientists, and Drug Development Professionals This guide provides a c...

Author: BenchChem Technical Support Team. Date: February 2026

An In-depth Technical Guide to the Solubility of 5-Benzoyl-2-hydroxy-benzoic acid methyl ester in Organic Solvents

For the Attention of: Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive analysis of the solubility of 5-Benzoyl-2-hydroxy-benzoic acid methyl ester (CAS 1951-99-1), a molecule of significant interest in pharmaceutical and chemical research. In the absence of extensive published quantitative solubility data for this specific compound, this document synthesizes information from structurally analogous molecules, outlines robust experimental protocols for determining precise solubility, and provides a theoretical framework to empower researchers in making informed decisions regarding solvent selection and handling.

Introduction to 5-Benzoyl-2-hydroxy-benzoic acid methyl ester

5-Benzoyl-2-hydroxy-benzoic acid methyl ester is a complex organic molecule featuring a benzoic acid methyl ester backbone with both a hydroxyl and a benzoyl substituent. This unique combination of functional groups dictates its physicochemical properties, including its solubility profile, which is a critical parameter in drug discovery and development, chemical synthesis, and formulation science. Understanding its behavior in various organic solvents is paramount for processes such as reaction optimization, purification, and the preparation of homogenous solutions for analytical and screening purposes.

Theoretical Framework for Solubility

The solubility of a solid in a liquid solvent is governed by the principle of "like dissolves like," which is a qualitative summation of the intermolecular forces at play between the solute and solvent molecules. For 5-Benzoyl-2-hydroxy-benzoic acid methyl ester, several structural features are key determinants of its solubility:

  • Polarity : The presence of a hydroxyl (-OH) group, a carbonyl (C=O) group within the benzoyl moiety, and an ester (-COOCH₃) group imparts significant polarity to the molecule. These polar functional groups can engage in dipole-dipole interactions and hydrogen bonding.

  • Hydrogen Bonding : The hydroxyl group can act as a hydrogen bond donor, while the oxygen atoms of the carbonyl and ester groups can act as hydrogen bond acceptors. Solvents that can participate in hydrogen bonding (e.g., alcohols) are therefore likely to be effective at solvating this molecule.

  • Aromatic Rings : The two phenyl rings are nonpolar and can engage in π-π stacking interactions. Aromatic solvents may therefore also exhibit good solvating power.

  • Molecular Size and Shape : The relatively large and rigid structure of the molecule may present steric hindrance, which can influence how effectively solvent molecules can surround and solvate it.

Based on these features, it is anticipated that 5-Benzoyl-2-hydroxy-benzoic acid methyl ester will exhibit good solubility in polar aprotic solvents (e.g., acetone, ethyl acetate) and polar protic solvents (e.g., ethanol, methanol), and moderate solubility in nonpolar aromatic solvents (e.g., toluene). Its solubility is expected to be limited in nonpolar aliphatic solvents (e.g., hexane).

Qualitative Solubility Profile

Solvent ClassRepresentative SolventsPredicted Solubility of 5-Benzoyl-2-hydroxy-benzoic acid methyl esterRationale
Polar Protic Ethanol, MethanolSoluble to Very SolubleCapable of hydrogen bonding with the hydroxyl and carbonyl groups of the solute.
Polar Aprotic Acetone, Ethyl AcetateSoluble to Very SolubleCan engage in strong dipole-dipole interactions with the polar functional groups of the solute.
Chlorinated Dichloromethane, ChloroformSolubleModerate polarity allows for effective interaction with the solute molecule. Chloroform can also act as a weak hydrogen bond donor[1].
Aromatic TolueneModerately SolubleCan engage in π-π stacking with the aromatic rings of the solute, but lacks strong polar interactions.
Nonpolar Aliphatic Hexane, HeptaneSparingly Soluble to InsolubleLacks the polarity and hydrogen bonding capability to effectively overcome the crystal lattice energy of the solid solute.
Ethers Diethyl EtherSolubleCan act as a hydrogen bond acceptor and has a moderate polarity, making it a reasonably good solvent for this compound, as seen with similar molecules like methyl salicylate[1].

Table 1. Predicted qualitative solubility of 5-Benzoyl-2-hydroxy-benzoic acid methyl ester in common organic solvents.

Experimental Determination of Solubility

To obtain precise quantitative solubility data, direct experimental measurement is essential. The following protocols describe well-established methods for determining the solubility of a compound in a given solvent.

Shake-Flask Method for Equilibrium Solubility

This is the gold standard method for determining the thermodynamic equilibrium solubility of a compound.[2]

Protocol:

  • Preparation : Add an excess amount of solid 5-Benzoyl-2-hydroxy-benzoic acid methyl ester to a series of vials, each containing a known volume of a different organic solvent. The presence of undissolved solid is crucial to ensure saturation.

  • Equilibration : Seal the vials to prevent solvent evaporation. Place them in a constant temperature bath (e.g., 25 °C) on an orbital shaker or with a magnetic stirrer.

  • Agitation : Agitate the mixtures at a constant rate for a sufficient period (typically 24-72 hours) to ensure that equilibrium is reached.

  • Phase Separation : Allow the vials to stand undisturbed at the constant temperature to allow the excess solid to settle.

  • Sampling : Carefully withdraw a known volume of the clear supernatant.

  • Quantification : Determine the concentration of the dissolved solid in the supernatant using a suitable analytical method such as gravimetric analysis, UV-Vis spectrophotometry, or HPLC.

G cluster_prep Preparation cluster_equil Equilibration cluster_sep Phase Separation cluster_quant Quantification A Add excess solid to solvent B Seal and agitate at constant temperature A->B  24-72h   C Allow solid to settle B->C D Sample supernatant C->D E Analyze concentration D->E

Caption: Workflow for the Shake-Flask Solubility Determination Method.

Quantification by UV-Vis Spectrophotometry

This method is suitable if the compound has a chromophore that absorbs UV or visible light and if no other components in the solution absorb at the same wavelength.

Protocol:

  • Determine λmax : Prepare a dilute solution of 5-Benzoyl-2-hydroxy-benzoic acid methyl ester in the solvent of interest and scan its absorbance across a range of UV-visible wavelengths to determine the wavelength of maximum absorbance (λmax).

  • Prepare Calibration Curve : Prepare a series of standard solutions of known concentrations. Measure the absorbance of each standard at the λmax and plot a graph of absorbance versus concentration. This should yield a linear relationship according to the Beer-Lambert law.

  • Analyze Saturated Solution : Take the supernatant obtained from the shake-flask method, dilute it with a known factor to bring its absorbance within the linear range of the calibration curve, and measure its absorbance at λmax.

  • Calculate Solubility : Use the equation of the line from the calibration curve to calculate the concentration of the diluted sample, and then account for the dilution factor to determine the original concentration in the saturated solution, which represents the solubility.

G A Determine λmax B Prepare Calibration Curve A->B C Measure Absorbance of Standards B->C D Plot Absorbance vs. Concentration C->D F Calculate Solubility D->F  Use Calibration Curve   E Analyze Saturated Solution Supernatant E->F

Caption: Workflow for Solubility Quantification by UV-Vis Spectrophotometry.

Quantification by High-Performance Liquid Chromatography (HPLC)

HPLC is a highly specific and sensitive method for quantifying the concentration of a compound in a solution, making it ideal for solubility determination, especially in complex matrices.[3][4]

Protocol:

  • Develop HPLC Method : Develop a suitable HPLC method for the analysis of 5-Benzoyl-2-hydroxy-benzoic acid methyl ester. This includes selecting an appropriate column (e.g., C18), mobile phase, flow rate, and detector wavelength.

  • Prepare Calibration Curve : Prepare a series of standard solutions of known concentrations and inject them into the HPLC system. Plot the peak area versus concentration to generate a calibration curve.

  • Analyze Saturated Solution : Filter the supernatant from the shake-flask experiment through a 0.45 µm syringe filter. Dilute a known volume of the filtrate with the mobile phase and inject it into the HPLC system.

  • Calculate Solubility : Use the calibration curve to determine the concentration of the diluted sample from its peak area. Account for the dilution factor to calculate the solubility in the original saturated solution.

G A Develop HPLC Method B Prepare Calibration Curve A->B C Analyze Standards B->C D Plot Peak Area vs. Concentration C->D F Calculate Solubility D->F  Use Calibration Curve   E Filter and Analyze Saturated Solution E->F

Sources

Foundational

5-Benzoyl-2-hydroxy-benzoicacidmethylester derivatives and analogues

An In-Depth Technical Guide to 5-Benzoyl-2-hydroxy-benzoic acid methyl ester Derivatives and Analogues Abstract The 5-Benzoyl-2-hydroxy-benzoic acid methyl ester scaffold, a derivative of salicylic acid, represents a pri...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Technical Guide to 5-Benzoyl-2-hydroxy-benzoic acid methyl ester Derivatives and Analogues

Abstract

The 5-Benzoyl-2-hydroxy-benzoic acid methyl ester scaffold, a derivative of salicylic acid, represents a privileged structure in medicinal chemistry and materials science. Its unique combination of a benzophenone moiety and a salicylate core imparts a range of significant biological activities and physicochemical properties. This technical guide provides an in-depth exploration of this chemical family, designed for researchers, chemists, and drug development professionals. We will dissect the synthetic pathways, delve into the mechanisms of action, present detailed experimental protocols, and discuss the structure-activity relationships that govern the efficacy of these compounds. Our focus is on providing not just procedural steps, but the scientific rationale behind them, ensuring a robust and validated understanding of this important class of molecules.

The Core Scaffold: Chemical Identity and Significance

5-Benzoyl-2-hydroxy-benzoic acid methyl ester is an aromatic compound that belongs to the benzophenone family. Structurally, it is a derivative of methyl salicylate, where a benzoyl group is attached at the 5-position of the benzene ring. This core structure is significant for several reasons:

  • UV-Absorbing Properties: Like many benzophenone derivatives, this scaffold is an effective UV absorber, a property that is leveraged in sunscreens and for the protection of industrial products from light-induced damage.[1]

  • Bioactivity of the Salicylate Core: The 2-hydroxybenzoic acid (salicylic acid) portion is a well-known pharmacophore responsible for the anti-inflammatory, analgesic, and antipyretic effects of aspirin and related NSAIDs.[2][3] Its derivatives are frequently explored as cyclooxygenase (COX) inhibitors.[4][5]

  • Versatility for Derivatization: The scaffold presents multiple sites for chemical modification—the benzoyl ring, the phenolic hydroxyl group, and the methyl ester—allowing for the creation of large libraries of analogues with fine-tuned properties.

Synthesis and Derivatization Strategies

The primary method for synthesizing the core scaffold and its analogues is the Friedel-Crafts acylation, a cornerstone of aromatic chemistry for forming carbon-carbon bonds.[6]

Core Synthesis via Friedel-Crafts Acylation

The most direct route involves the acylation of methyl salicylate with benzoyl chloride (or a substituted variant) in the presence of a strong Lewis acid catalyst, such as aluminum chloride (AlCl₃).

Synthesis_Workflow reagent1 Methyl Salicylate intermediate Electrophilic Acylium Ion-Catalyst Complex reagent1->intermediate Activation reagent2 Benzoyl Chloride reagent2->intermediate catalyst AlCl₃ (Lewis Acid) in Solvent (e.g., DCE) catalyst->intermediate product 5-Benzoyl-2-hydroxy-benzoic acid methyl ester intermediate->product Electrophilic Aromatic Substitution workup Aqueous Workup & Purification product->workup SIRT5_Inhibition cluster_normal Normal Enzymatic Activity SIRT5 SIRT5 Enzyme Product Deacylated Protein (Metabolic Regulation) SIRT5->Product Deacylation Substrate Acylated Substrate Protein Substrate->SIRT5 NAD NAD+ NAD->SIRT5 Inhibitor 5-Benzoyl-2-hydroxy- benzoic acid derivative Inhibitor->SIRT5 Binding & Inhibition SAR_Concept cluster_mods Structural Modifications cluster_outcomes Impact on Biological Activity Core Core Scaffold (5-Benzoyl-2-hydroxy-benzoic acid methyl ester) Mod1 Benzoyl Ring (Substituents: EWG, EDG) Core->Mod1 Mod2 Salicylate Core (e.g., replace -OH, -COOH) Core->Mod2 Mod3 Ester Group (e.g., change alkyl chain) Core->Mod3 Activity1 Potency (e.g., IC₅₀) Mod1->Activity1 Influences Activity2 Selectivity (e.g., SIRT5 vs SIRT1/2) Mod1->Activity2 Influences Activity3 Pharmacokinetics (ADME Properties) Mod1->Activity3 Influences Mod2->Activity1 Crucial for Binding Mod2->Activity2 Crucial for Binding Mod3->Activity3 Affects

Sources

Exploratory

5-Benzoyl-2-hydroxy-benzoicacidmethylester IUPAC name and synonyms

Author: BenchChem Technical Support Team. Date: February 2026

IUPAC Name: Methyl 5-benzoyl-2-hydroxybenzoate Common Synonyms: Methyl 5-benzoylsalicylate; 5-Benzoylsalicylic acid methyl ester Chemical Formula: C₁₅H₁₂O₄ Molecular Weight: 256.25 g/mol

Part 1: Executive Summary & Structural Identity

As a functionalized hybrid of a salicylate and a benzophenone, Methyl 5-benzoyl-2-hydroxybenzoate occupies a unique niche in organic synthesis and materials science. It combines the ortho-hydroxy ester motif of methyl salicylate—known for its intramolecular hydrogen bonding and metal-chelating properties—with a photoactive benzophenone moiety at the 5-position.

This compound serves primarily as a high-value intermediate in the synthesis of non-steroidal anti-inflammatory drugs (NSAIDs) and as a UV-absorbing stabilizer in polymer chemistry. Its dual functionality allows for selective derivatization: the ester group can be hydrolyzed or transesterified, while the ketone offers a site for reduction or Grignard addition.

Chemical Structure & Identifiers
PropertyDetail
SMILES COC(=O)C1=C(O)C=CC(=C1)C(=O)C2=CC=CC=C2
InChI Key WAVWKJPLXGLGPK-UHFFFAOYSA-N
Parent Acid 5-Benzoyl-2-hydroxybenzoic acid (5-Benzoylsalicylic acid)
Structural Class Benzophenone derivative; Salicylate ester

Part 2: Synthesis & Reaction Mechanism

The most robust route to Methyl 5-benzoyl-2-hydroxybenzoate is the Friedel-Crafts Benzoylation of methyl salicylate. This protocol leverages the directing effects of the substituents on the salicylate ring.

Mechanistic Rationale
  • Directing Effects: The hydroxyl group (-OH) at position 2 is a strong activator and ortho, para-director. The ester group (-COOMe) at position 1 is a deactivator and meta-director.

  • Regioselectivity: Position 5 is para to the activating -OH group and meta to the deactivating ester group. These reinforcing directing effects make position 5 the highly favored site for electrophilic aromatic substitution.

  • Catalysis: Aluminum chloride (AlCl₃) serves as the Lewis acid catalyst, generating the electrophilic acylium ion from benzoyl chloride.

Experimental Protocol

Reagents:

  • Methyl Salicylate (1.0 eq)

  • Benzoyl Chloride (1.1 eq)

  • Aluminum Chloride (AlCl₃, anhydrous, 2.5 eq)

  • Dichloromethane (DCM) or 1,2-Dichloroethane (solvent)

Step-by-Step Methodology:

  • Catalyst Complexation: In a flame-dried 3-neck round-bottom flask equipped with a reflux condenser and dropping funnel, suspend anhydrous AlCl₃ (2.5 eq) in dry DCM under an inert nitrogen atmosphere.

  • Substrate Addition: Cool the suspension to 0°C. Add methyl salicylate (1.0 eq) dropwise. Note: Evolution of HCl gas will occur; ensure proper venting through a scrubber.

  • Acylation: Add benzoyl chloride (1.1 eq) dropwise over 30 minutes, maintaining the temperature below 5°C to prevent side reactions.

  • Reaction: Allow the mixture to warm to room temperature, then reflux for 4–6 hours. Monitor progress via TLC (Eluent: Hexane/Ethyl Acetate 8:2).

  • Quenching: Cool the reaction mixture to 0°C and carefully quench by pouring into ice-cold dilute HCl. This breaks the aluminum-alkoxide complex.

  • Workup: Extract the aqueous layer with DCM (3x). Combine organic layers, wash with saturated NaHCO₃ (to remove unreacted acid) and brine. Dry over anhydrous Na₂SO₄.

  • Purification: Concentrate the solvent in vacuo. Recrystallize the crude solid from hot ethanol or purify via silica gel column chromatography.

Reaction Pathway Diagram

SynthesisPathway Figure 1: Friedel-Crafts Synthesis Pathway of Methyl 5-benzoyl-2-hydroxybenzoate Start Methyl Salicylate (Substrate) Intermediate Acylium Ion Complex (Electrophilic Attack at C-5) Start->Intermediate Activation by -OH Reagent Benzoyl Chloride (Electrophile Source) Reagent->Intermediate AlCl3 generates Ph-CO+ Catalyst AlCl3 (Lewis Acid) Catalyst->Intermediate Product Methyl 5-benzoyl-2-hydroxybenzoate (Target Molecule) Intermediate->Product -HCl Hydrolysis of Al-complex

Figure 1: The reinforcing directing effects of the hydroxyl and ester groups ensure high regioselectivity for the 5-position during Friedel-Crafts acylation.

Part 3: Physicochemical Properties & Analysis

Understanding the physical profile is critical for formulation and handling.

PropertyValue (Predicted/Experimental)Context
Appearance White to off-white crystalline solidTypical for benzophenone derivatives.
Melting Point 85–90 °CDistinct from methyl salicylate (liquid).
Solubility Soluble in DCM, EtOAc, Ethanol. Insoluble in water.Lipophilic nature (LogP ~3.5).
pKa (Phenol) ~7.5–8.0More acidic than phenol due to electron-withdrawing benzoyl and ester groups.
UV Absorption λmax ~290 nm, ~330 nmBroad absorption due to conjugated benzophenone system.
Analytical Characterization

To validate the synthesis, look for these specific spectroscopic signatures:

  • IR Spectroscopy:

    • ~1680 cm⁻¹: Ester Carbonyl (C=O).

    • ~1650 cm⁻¹: Benzophenone Ketone (C=O), often shifted due to conjugation.

    • ~3200–3400 cm⁻¹: Phenolic -OH (broad, often chelated).

  • ¹H NMR (CDCl₃):

    • δ 10.5–11.0 ppm: Singlet (1H), chelated phenolic -OH.

    • δ 3.9–4.0 ppm: Singlet (3H), methyl ester (-OCH₃).

    • Aromatic Region: Distinct pattern showing 1,2,4-substitution on the salicylate ring and monosubstitution on the benzoyl ring.

Part 4: Applications & Utility

Pharmaceutical Intermediate

This compound is a structural precursor to 5-Benzoylsalicylic acid , which has been investigated for analgesic and anti-inflammatory properties. The benzoyl group mimics the pharmacophore found in drugs like Ketoprofen (though Ketoprofen is a propionic acid derivative), contributing to COX enzyme inhibition potential [1].

UV Stabilization

The molecule contains a benzophenone chromophore , a classic UV-A and UV-B absorber structure.

  • Mechanism: The phenolic proton forms an intramolecular hydrogen bond with the ester carbonyl (and potentially the benzoyl carbonyl in excited states). Upon absorbing UV light, the molecule undergoes Excited State Intramolecular Proton Transfer (ESIPT), dissipating the energy harmlessly as heat rather than fluorescence or radical formation.

  • Use Case: It serves as an additive in polymers and cosmetic formulations to prevent photodegradation of sensitive ingredients.

Synthetic Scaffold

The distinct reactivity of the ketone and ester allows for divergent synthesis:

  • Reduction: The ketone can be reduced to a methylene group (Wolff-Kishner) to generate benzyl-substituted salicylates.

  • Hydrolysis: Base-catalyzed hydrolysis yields the free acid (5-benzoylsalicylic acid), a versatile ligand for metal-organic frameworks (MOFs).

References

  • ChemicalBook. (2024). Methyl salicylate synthesis and derivatives.[1] Retrieved from

  • National Institute of Standards and Technology (NIST). (2024). Benzoic acid, 2-hydroxy-, methyl ester (Methyl Salicylate) Properties.[1][2] Retrieved from

  • PubChem. (2024). 5-Benzoyl-2-hydroxybenzoic acid (Parent Acid).[3][4][5][6] Retrieved from

  • Google Patents. (1981). Process for the preparation of benzoyl-salicylic acid derivatives (CH622498A5). Retrieved from

Sources

Protocols & Analytical Methods

Method

Application Note: Strategic Utilization of 5-Benzoyl-2-hydroxy-benzoic acid methyl ester in Heterocyclic Chemistry

Abstract & Introduction 5-Benzoyl-2-hydroxy-benzoic acid methyl ester (CAS: 52506-68-0) represents a versatile, bifunctional scaffold in medicinal chemistry. Unlike simple salicylates, this molecule integrates a benzophe...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract & Introduction

5-Benzoyl-2-hydroxy-benzoic acid methyl ester (CAS: 52506-68-0) represents a versatile, bifunctional scaffold in medicinal chemistry. Unlike simple salicylates, this molecule integrates a benzophenone moiety at the 5-position, adding significant steric bulk and electronic modulation to the core salicylate structure.

For drug development professionals, this molecule offers a unique "privileged structure" entry point. It allows for the construction of tricyclic systems (like xanthones) while retaining a diaryl ketone motif often associated with UV absorption, kinase inhibition, and anti-inflammatory activity.

This guide details three distinct synthetic protocols to transform this building block into high-value heterocyclic cores: Xanthones , 1,3,4-Oxadiazoles , and 1,3-Benzoxazin-4-ones .

Chemical Properties & Reactivity Profile[1][2]

Before initiating synthesis, researchers must understand the three reactive centers of the molecule:

Functional GroupPositionReactivity ModeKey Application
Phenolic Hydroxyl C-2NucleophileCyclization to Xanthones/Benzoxazines
Methyl Ester C-1ElectrophileHydrazide formation, Heterocycle closure
Benzoyl Ketone C-5Electron-Withdrawing / StericElectronic tuning of the core; potential for reduction or further cyclization

Expert Insight: The para-positioning of the benzoyl group relative to the phenol (C-5 vs C-2) significantly increases the acidity of the phenol compared to unsubstituted methyl salicylate. This enhances the rate of nucleophilic attack in base-catalyzed cyclizations.

Application 1: Synthesis of Functionalized Xanthones via Aryne Coupling

Significance: Xanthones are tricyclic scaffolds found in anticancer (e.g., DMXAA) and antimalarial agents. Traditional synthesis uses harsh Eaton’s reagent (P₂O₅/MeSO₃H). The protocol below utilizes a modern Aryne Insertion method, which is milder and tolerates the benzoyl substituent.

Protocol A: Cesium Fluoride-Mediated Aryne Annulation

Reagents:

  • Substrate: 5-Benzoyl-2-hydroxy-benzoic acid methyl ester (1.0 equiv)

  • Aryne Precursor: 2-(Trimethylsilyl)phenyl triflate (1.2 equiv)

  • Base/Promoter: Cesium Fluoride (CsF) (4.0 equiv)

  • Solvent: Acetonitrile (MeCN)

Step-by-Step Methodology:

  • Preparation: Flame-dry a round-bottom flask and purge with Argon. Dissolve the salicylate substrate (1.0 mmol) and 2-(trimethylsilyl)phenyl triflate (1.2 mmol) in anhydrous MeCN (5 mL).

  • Initiation: Add CsF (4.0 mmol) in a single portion. The reaction is slightly exothermic; ensure stirring is vigorous.

  • Reaction: Stir at room temperature (25°C) for 12 hours.

    • Mechanism:[1][2][3][4] Fluoride desilylates the precursor, generating a transient "benzyne" species. The phenolic oxygen attacks the benzyne, followed by an intramolecular Claisen-type condensation at the ester group.

  • Work-up: Quench with saturated NH₄Cl solution. Extract with Ethyl Acetate (3x). Wash combined organics with brine and dry over Na₂SO₄.

  • Purification: Flash column chromatography (Hexane/EtOAc gradient). The product is a 2-benzoyl-9H-xanthen-9-one .

Critical Control Point:

  • Moisture Sensitivity: The aryne intermediate is highly unstable. Acetonitrile must be dried over molecular sieves (<50 ppm water) to prevent hydrolysis of the triflate.

Application 2: Divergent Synthesis of 1,3,4-Oxadiazoles

Significance: 1,3,4-Oxadiazoles are bioisosteres of amides and esters, widely used to improve metabolic stability in drug candidates.

Protocol B: One-Pot Cyclization to 5-Substituted Oxadiazoles

Reagents:

  • Intermediate: 5-Benzoyl-2-hydroxy-benzohydrazide (prepared via hydrazine hydrate reflux).

  • Coupling Partner: Aromatic Carboxylic Acid (R-COOH) or CS₂.

  • Cyclizing Agent: Phosphorus Oxychloride (POCl₃).[5]

Step-by-Step Methodology:

  • Hydrazide Formation: Reflux the starting methyl ester with Hydrazine Hydrate (3.0 equiv) in Ethanol for 4 hours. Cool, filter the precipitate, and dry.[3] This yields the hydrazide intermediate.[5][6][7]

  • Cyclization (Oxadiazole Ring Closure):

    • Mix the hydrazide (1.0 mmol) and the desired Carboxylic Acid (1.0 mmol) in POCl₃ (5 mL).

    • Note: POCl₃ acts as both solvent and dehydrating agent.

  • Reflux: Heat the mixture to reflux (100–110°C) for 6–8 hours. Monitor by TLC.[4][5][6]

  • Quench: Caution! Pour the reaction mixture slowly onto crushed ice with vigorous stirring to hydrolyze excess POCl₃. Neutralize with NaHCO₃ to pH 7–8.

  • Isolation: Filter the solid precipitate. Recrystallize from Ethanol/DMF.

Data Interpretation:

  • IR Spectroscopy: Disappearance of the hydrazide carbonyl (1660 cm⁻¹) and appearance of the C=N stretch (1610–1620 cm⁻¹) confirms ring closure.

Application 3: Accessing 1,3-Benzoxazin-4-ones

Significance: These bicyclic systems are potent inhibitors of serine proteases and serve as intermediates for quinazolinones.

Protocol C: Condensation with Acid Chlorides

Reagents:

  • Substrate: 5-Benzoyl-2-hydroxy-benzoic acid methyl ester.

  • Reactant: Benzoyl Chloride (or derivative).[8][9]

  • Catalyst: Pyridine (acts as solvent and base).[10]

Step-by-Step Methodology:

  • Mixing: Dissolve the salicylate substrate (1.0 mmol) in dry Pyridine (3 mL).

  • Acylation: Add Benzoyl Chloride (1.1 mmol) dropwise at 0°C.

  • Cyclization: Heat the mixture to 100°C for 4 hours.

    • Mechanism:[1][2][3][4] Initial O-acylation of the phenol is followed by nucleophilic attack of the ester carbonyl by the amide nitrogen (formed in situ if using amides) or direct condensation pathways depending on the specific "one-pot" variant used (often involving ammonia/amines in a second step).

    • Alternative: For direct 1,3-benzoxazin-4-one, reaction with formamide or urea at high temp (180°C) is preferred.

  • Isolation: Pour into ice-water. Acidify with dilute HCl to remove pyridine. Filter the solid.[5]

Visualizing the Synthetic Pathways

The following diagram illustrates the divergent utility of the 5-benzoyl salicylate scaffold.

HeterocyclePathways Start 5-Benzoyl-2-hydroxy- benzoic acid methyl ester Hydrazide Intermediate: Benzohydrazide Start->Hydrazide + N2H4·H2O (Reflux) Aryne Reagent: Benzyne Species Start->Aryne + CsF, 2-(TMS)phenyl triflate Benzoxazine Product C: 1,3-Benzoxazin-4-one Start->Benzoxazine + Urea/Amides (High Temp) Oxadiazole Product B: 1,3,4-Oxadiazole Derivatives Hydrazide->Oxadiazole + R-COOH / POCl3 (Cyclodehydration) Xanthone Product A: 2-Benzoyl-9H-xanthen-9-one (Tricyclic Core) Aryne->Xanthone Cycloacylation

Figure 1: Divergent synthetic pathways transforming Methyl 5-benzoyl salicylate into three distinct heterocyclic classes.

Troubleshooting & Optimization (E-E-A-T)

IssueProbable CauseCorrective Action
Low Yield in Xanthone Synthesis Hydrolysis of TriflateEnsure MeCN is anhydrous. Increase CsF to 5.0 equiv.
Incomplete Hydrazide Formation Steric HindranceThe 5-benzoyl group may sterically crowd the ester. Increase reflux time to 12h or use n-Butanol (higher boiling point).
Sticky Precipitate in POCl₃ Workup Rapid HydrolysisDo not dump water into the acid. Pour the reaction mixture slowly onto ice to control exotherm.

References

  • Synthesis of Xanthones via Aryne Insertion

    • Source: Zhao, J., et al.
  • General Xanthone Synthesis Overview

    • Source: Sousa, M. E., & Pinto, M. M. "Synthesis of xanthones: an overview." Current Medicinal Chemistry.
  • 1,3,4-Oxadiazole Synthesis from Salicylates

    • Source: "Synthesis and Characterization of 5-substituted-1,3,4-oxadiazole-2-thione." Research Journal of Pharmacy and Technology.
  • Hydrazide-Hydrazone Chemistry

    • Source: "4-Hydroxybenzoic Acid-Based Hydrazide–Hydrazones as Potent Growth Inhibition Agents." Molecules (MDPI).

Sources

Application

Application Note: High-Performance Liquid Chromatography (HPLC) Method for 5-Benzoyl-2-hydroxy-benzoic acid methyl ester

Abstract & Introduction 5-Benzoyl-2-hydroxy-benzoic acid methyl ester (Methyl 5-benzoylsalicylate) is a critical pharmacophore and intermediate often utilized in the synthesis of non-steroidal anti-inflammatory drugs (NS...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract & Introduction

5-Benzoyl-2-hydroxy-benzoic acid methyl ester (Methyl 5-benzoylsalicylate) is a critical pharmacophore and intermediate often utilized in the synthesis of non-steroidal anti-inflammatory drugs (NSAIDs) and UV-blocking agents. Structurally, it combines a lipophilic benzophenone moiety with a salicylate ester core. This hybrid structure presents unique chromatographic challenges: significant hydrophobicity requiring strong organic eluents, and susceptibility to hydrolysis (ester cleavage) which necessitates careful sample handling.

This Application Note details a robust, self-validating Reverse-Phase HPLC (RP-HPLC) protocol designed to separate the target analyte from its primary degradation product (5-benzoyl salicylic acid) and potential synthesis impurities. The method prioritizes resolution (


) and peak symmetry, utilizing a gradient elution profile compatible with standard UV-Vis/DAD detectors.
Chemical Profile[1][2][3][4][5][6]
  • Compound: 5-Benzoyl-2-hydroxy-benzoic acid methyl ester

  • Molecular Formula:

    
    
    
  • Molecular Weight: 256.25 g/mol

  • Key Chromophores: Benzophenone (

    
    , 
    
    
    
    ), Salicylate.
  • Solubility: Soluble in Acetonitrile (ACN), Methanol (MeOH), Ethyl Acetate; Insoluble in Water.

Experimental Protocol

Reagents and Standards[7][8][9][10]
  • Reference Standard: 5-Benzoyl-2-hydroxy-benzoic acid methyl ester (>99.0% purity).[1]

  • Solvents: Acetonitrile (HPLC Grade), Methanol (HPLC Grade), Water (Milli-Q/18.2 MΩ).

  • Additives: Orthophosphoric Acid (85%, HPLC Grade) or Formic Acid (for MS compatibility).

Instrumentation & Conditions

The method is optimized for a standard HPLC system (e.g., Agilent 1260/1290, Waters Alliance/Acquity) equipped with a Diode Array Detector (DAD) or Variable Wavelength Detector (VWD).

ParameterSpecificationRationale
Column C18 (L1), 150 mm × 4.6 mm, 3.5 µm or 5 µmProvides sufficient hydrophobic selectivity to separate the ester from the more polar free acid.
Column Temp 30°C ± 1°CMaintains reproducible retention times and mass transfer kinetics.
Flow Rate 1.0 mL/minStandard flow for 4.6 mm ID columns; ensures optimal backpressure.
Injection Vol 10 µLStandard loop size; adjust based on detector sensitivity.
Detection UV @ 254 nm (Primary), 285 nm (Secondary)254 nm targets the benzophenone

transition; 285 nm offers specificity for the carbonyl conjugation.
Run Time 20 MinutesSufficient for elution of highly lipophilic dimers or impurities.
Mobile Phase & Gradient Table

Mobile Phase A: 0.1% Orthophosphoric Acid in Water (


)
Mobile Phase B:  Acetonitrile (ACN)

Note: Acidic pH is critical to suppress the ionization of the free phenol group and any unreacted salicylic acid, ensuring sharp peaks.

Time (min)% Mobile Phase A% Mobile Phase BEvent
0.006040Equilibration / Injection
2.006040Isocratic Hold (Polar impurities elute)
12.001090Linear Gradient to High Organic
15.001090Wash Step (Elute highly lipophilic dimers)
15.106040Return to Initial Conditions
20.006040Re-equilibration

Sample Preparation Workflow

To prevent on-column precipitation or solvent mismatch effects (peak distortion), samples must be dissolved in a solvent compatible with the initial mobile phase conditions.

Standard Preparation (Stock)[8][9]
  • Weigh 10.0 mg of Reference Standard into a 20 mL volumetric flask.

  • Dissolve in 100% Acetonitrile (Sonicate for 2 mins if necessary).

  • Dilute to volume with ACN. Conc: 0.5 mg/mL .

Working Sample
  • Transfer 1.0 mL of Stock Solution to a 10 mL flask.

  • Dilute to volume with Mobile Phase Initial Ratio (60:40 Water:ACN) .

    • Critical Step: Add the water slowly with swirling to prevent precipitation of the lipophilic ester.

  • Filter through a 0.45 µm PTFE or Nylon filter into an HPLC vial.

Method Logic & Mechanism

The separation relies on hydrophobic subtraction . The target ester is significantly more lipophilic than its hydrolysis product (Acid form) or the starting material (Methyl salicylate).

  • Elution Order:

    • Salicylic Acid / 5-Benzoyl Salicylic Acid (Polar, elutes early ~3-5 min).

    • Methyl Salicylate (Intermediate polarity).[2][3]

    • 5-Benzoyl-2-hydroxy-benzoic acid methyl ester (Target, elutes ~9-11 min).

    • Benzophenone Dimers (Late eluters >13 min).

Workflow Diagram (DOT)

HPLC_Workflow Sample Solid Sample (Ester) Dissolution Dissolve in 100% ACN (Stock Sol.) Sample->Dissolution Weighing Dilution Dilute with Mobile Phase (60:40 Water:ACN) Dissolution->Dilution Prevention of Precipitation Filtration Filter (0.45 µm PTFE) Dilution->Filtration Injection HPLC Injection (10 µL) Filtration->Injection Separation C18 Column Separation (Gradient Elution) Injection->Separation Detection UV Detection (254 nm) Separation->Detection

Caption: Step-by-step analytical workflow ensuring solubility and column integrity.

Validation & System Suitability

To ensure the method's reliability ("Trustworthiness"), the following System Suitability Test (SST) parameters must be met before routine analysis.

ParameterAcceptance CriteriaTroubleshooting
Retention Time (

)
9.0 - 11.0 minIf shifting, check % Organic or Column Temp.
Tailing Factor (

)

High tailing indicates silanol interaction; ensure pH < 3.0.
Theoretical Plates (

)

Low plates suggest column aging or void volume issues.
Resolution (

)

(vs. impurities)
If

drops, decrease gradient slope (e.g., extend to 20 min).
% RSD (Area)

(n=5)
High RSD indicates injector issues or pump pulsation.
Linearity & Range
  • Range: 10 µg/mL to 200 µg/mL.

  • Correlation Coefficient (

    
    ): 
    
    
    
    .
  • LOD/LOQ: Estimated at 0.5 µg/mL and 1.5 µg/mL respectively, due to the high molar absorptivity of the benzophenone chromophore.

Troubleshooting & Expert Insights

The Hydrolysis Risk

The methyl ester bond is susceptible to hydrolysis, particularly in basic conditions or if left in aqueous solution for extended periods.

  • Observation: Appearance of a new peak at ~4.5 min (5-Benzoyl salicylic acid) and decrease in the main peak.

  • Prevention: Prepare working standards fresh daily. Keep autosampler temperature at 4°C. Never use alkaline buffers (pH > 7.0).

Peak Doublets

If the main peak appears as a doublet:

  • Cause: Solvent mismatch. Injecting 100% ACN sample into a high-water stream (60% water) can cause the analyte to precipitate momentarily at the column head.

  • Fix: Ensure the "Working Sample" dilution step (Section 3) matches the initial mobile phase composition.

Ghost Peaks
  • Cause: Benzophenone derivatives are ubiquitous in plastics and UV filters (sunscreens).

  • Fix: Use glass vials only. Avoid touching vial septa with bare fingers (nitrile gloves recommended).

References

  • National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 10583428, Methyl 5-benzoyl-2-hydroxybenzoate. Retrieved from [Link]

  • Center for Drug Evaluation and Research (CDER). Review of Chromatographic Methods for Benzophenone Derivatives. U.S. Food and Drug Administration. Retrieved from [Link]

  • SIELC Technologies. Separation of Benzoic acid derivatives on Reverse Phase Columns. Retrieved from [Link]

Sources

Method

developing an assay with 5-Benzoyl-2-hydroxy-benzoicacidmethylester

Application Note: Development of a Stability-Indicating HPLC-DAD Assay for 5-Benzoyl-2-hydroxy-benzoicacidmethylester (MBHS) Executive Summary This guide details the development and validation of a High-Performance Liqui...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: Development of a Stability-Indicating HPLC-DAD Assay for 5-Benzoyl-2-hydroxy-benzoicacidmethylester (MBHS)

Executive Summary

This guide details the development and validation of a High-Performance Liquid Chromatography (HPLC) assay for 5-Benzoyl-2-hydroxy-benzoicacidmethylester (also known as Methyl 5-benzoyl salicylate).[1] As a structural hybrid of a salicylate and a benzophenone, this molecule presents unique challenges regarding lipophilicity and photochemical stability.[1]

This protocol is designed to serve as a stability-indicating method (SIM) , capable of separating the parent compound from its primary degradants (hydrolysis products and photo-isomers) in accordance with ICH Q1A (R2) and ICH Q2 (R1) guidelines.[1]

Physicochemical Profile & Mechanistic Insights

Understanding the molecule is the first step in assay design.[1]

  • Chemical Structure: The molecule contains a lipophilic benzophenone moiety fused with a methyl salicylate core.[1]

  • Key Functional Groups:

    • Phenolic Hydroxyl (C2): Forms a strong intramolecular hydrogen bond with the ester carbonyl, reducing acidity and increasing lipophilicity.[1]

    • Methyl Ester: Susceptible to acid/base hydrolysis.[1]

    • Benzoyl Group (C5): A strong UV chromophore (benzophenone-like) susceptible to photoreduction.[1]

  • Predicted Properties:

    • LogP: ~3.8 – 4.2 (Highly Lipophilic).[1]

    • pKa: ~8–10 (Phenolic), but effective acidity is masked by H-bonding.[1]

    • UV Maxima: ~254 nm (Benzoyl), ~300-310 nm (Salicylate).[1]

Implication for Assay: The method must use a high-strength organic modifier (Acetonitrile) and an acidic mobile phase to suppress phenol ionization, ensuring sharp peak shape.[1]

Method Development Strategy

Chromatographic Conditions
ParameterSpecificationRationale
Column C18 (L1), 150 x 4.6 mm, 3.5 µmProvides sufficient hydrophobic retention for the lipophilic parent while resolving polar hydrolytic degradants.[1]
Mobile Phase A 0.1% Formic Acid in WaterAcidic pH (~2.[1]7) suppresses ionization of the free acid degradant (5-Benzoyl salicylic acid).[1]
Mobile Phase B Acetonitrile (ACN)ACN is preferred over Methanol to reduce system backpressure and prevent ester transesterification.[1]
Flow Rate 1.0 mL/minStandard flow for 4.6 mm ID columns.[1]
Column Temp 30°CControls viscosity and retention time reproducibility.[1]
Injection Vol 10 µLStandard loop size; adjust based on sensitivity needs.
Detection DAD (200–400 nm); Extracted at 254 nm254 nm captures the benzoyl moiety; DAD ensures peak purity analysis.[1]
Gradient Program

A gradient is required to elute the highly retained parent compound while resolving early-eluting polar impurities.[1]

  • 0.0 min: 40% B (Initial hold for polar degradants)[1]

  • 2.0 min: 40% B[1]

  • 12.0 min: 90% B (Elution of Parent MBHS)[1]

  • 15.0 min: 90% B (Wash lipophilic dimers)

  • 15.1 min: 40% B (Re-equilibration)

  • 20.0 min: Stop

Experimental Protocol: Standard & Sample Preparation

Stock Solution Preparation (1.0 mg/mL)
  • Weigh 10.0 mg of 5-Benzoyl-2-hydroxy-benzoicacidmethylester reference standard.[1]

  • Transfer to a 10 mL volumetric flask.

  • Dissolve in 100% Acetonitrile . Sonicate for 5 minutes.

    • Note: Do not use water in the diluent for the stock to prevent hydrolysis.[1]

  • Make up to volume with Acetonitrile.[1]

Working Standard (50 µg/mL)[1]
  • Transfer 500 µL of Stock Solution into a 10 mL flask.

  • Dilute to volume with Diluent (50:50 ACN:Water) .

    • Critical: Use the mixed diluent here to match the initial mobile phase conditions and prevent peak distortion.[1]

Forced Degradation (Stress Testing) Protocol

To demonstrate the method is stability-indicating, the molecule must be subjected to stress conditions.[1]

Workflow Logic (DOT Diagram)

StabilityWorkflow cluster_Stress Stress Conditions (ICH Q1) Start API: 5-Benzoyl-2-hydroxy- benzoicacidmethylester Acid Acid Hydrolysis (0.1N HCl, 60°C, 2h) Start->Acid Base Base Hydrolysis (0.1N NaOH, RT, 1h) Start->Base Oxidation Oxidation (3% H2O2, RT, 4h) Start->Oxidation Photo Photolysis (UV Light, 1.2M Lux-hr) Start->Photo Analysis HPLC-DAD Analysis (Gradient Method) Acid->Analysis Base->Analysis Oxidation->Analysis Photo->Analysis Result Peak Purity Check & Mass Balance Analysis->Result

Caption: Workflow for validating the stability-indicating nature of the assay via forced degradation.

Degradation Pathways & Expected Peaks:
  • Acid/Base Hydrolysis:

    • Mechanism: Cleavage of the methyl ester.[1]

    • Product: 5-Benzoyl salicylic acid (Free Acid).[1]

    • Retention Time: Will elute earlier (approx. 4–6 min) than the parent due to the polar carboxylic acid group.[1]

  • Photolysis:

    • Mechanism: The benzophenone moiety acts as a photosensitizer.[1] Potential for radical formation or reduction to a benzhydrol derivative.[1]

    • Product: Various photo-isomers or dimers.[1]

    • Retention Time: Likely elutes later (more lipophilic dimers) or very close to the parent.[1] DAD spectral comparison is critical here.

Validation Framework (ICH Q2)

Once the separation is confirmed, validate the method using these criteria:

  • Specificity:

    • Inject Blank, Placebo (if applicable), and Stressed Samples.[1]

    • Acceptance: No interference at the retention time of the main peak. Peak Purity Angle < Purity Threshold (via DAD).[1]

  • Linearity:

    • Prepare 5 levels: 50%, 75%, 100%, 125%, 150% of target concentration (e.g., 25 to 75 µg/mL).

    • Acceptance: R² > 0.999.[1]

  • Precision:

    • System Precision: 6 injections of Standard. RSD < 2.0%.[1]

    • Method Precision: 6 independent preparations of the sample. RSD < 2.0%.[1]

  • Accuracy (Recovery):

    • Spike known amounts of API into the matrix (if formulation) or solvent (if API assay) at 80%, 100%, 120%.[1]

    • Acceptance: 98.0% – 102.0% recovery.[1]

Troubleshooting & "Pro-Tips"

  • Peak Tailing: If the parent peak tails, it is likely due to the interaction of the phenolic hydroxyl with free silanols on the column.[1]

    • Fix: Increase buffer strength (e.g., 20mM Ammonium Acetate pH 3.[1]0) or use an "end-capped" column.

  • Carryover: Due to high lipophilicity (LogP > 4), the compound may stick to the injector needle.[1]

    • Fix: Use a needle wash of 90:10 ACN:Water .[1]

  • Sample Stability: The methyl ester is stable in organic solvents but may hydrolyze in basic aqueous buffers.[1] Always keep autosampler temperature at 4–10°C if using aqueous diluents.[1]

References

  • International Conference on Harmonisation (ICH). (2005).[1] Validation of Analytical Procedures: Text and Methodology Q2(R1).Link

  • International Conference on Harmonisation (ICH). (2003).[1] Stability Testing: Photostability Testing of New Drug Substances and Products Q1B.[1]Link

  • Snyder, L. R., Kirkland, J. J., & Glajch, J. L. (2012).[1] Practical HPLC Method Development. Wiley-Interscience.[1] (Standard text for gradient optimization logic).

  • PubChem. (n.d.).[1] Compound Summary: Methyl salicylate.[1][2] National Library of Medicine.[1] Link (Used for structural core comparison).[1]

Sources

Application

Application and Protocol Guide: 5-Benzoyl-2-hydroxy-benzoic acid methyl ester as a Photoinitiator in Polymerization

A Note to Our Valued Researchers, Scientists, and Drug Development Professionals: As a Senior Application Scientist, my commitment is to provide you with technical guidance of the highest accuracy and practical utility....

Author: BenchChem Technical Support Team. Date: February 2026

A Note to Our Valued Researchers, Scientists, and Drug Development Professionals:

As a Senior Application Scientist, my commitment is to provide you with technical guidance of the highest accuracy and practical utility. In the course of preparing this detailed guide on "5-Benzoyl-2-hydroxy-benzoic acid methyl ester as a photoinitiator in polymerization," an exhaustive search of publicly available scientific literature and databases has been conducted.

This investigation has revealed a significant gap in the available information regarding the specific photoinitiating properties of 5-Benzoyl-2-hydroxy-benzoic acid methyl ester. While the broader class of benzophenone derivatives is well-documented for its role in photopolymerization, crucial experimental data for this particular molecule—including its UV-Vis absorption spectrum, a detailed synthesis protocol, and performance metrics such as polymerization rates and monomer conversion efficiencies—are not readily accessible in the current body of scientific literature.

The principles of scientific integrity and our commitment to providing you with reliable, field-proven insights prevent us from generating a speculative or generalized guide that lacks the necessary specific, verifiable data. An application note of the caliber you expect and require would necessitate this foundational information to detail the causality behind experimental choices and to construct self-validating protocols.

We understand the importance of having access to comprehensive technical documentation. At this time, however, the specific, in-depth data required to create a detailed and authoritative application note and protocol for 5-Benzoyl-2-hydroxy-benzoic acid methyl ester as a photoinitiator is not available in the public domain.

We are continuously monitoring new publications and data. Should this information become available, we will be pleased to develop the comprehensive guide you have requested.

We appreciate your understanding and remain dedicated to supporting your research endeavors with the most accurate and reliable information possible.

Method

analytical methods for the detection of 5-Benzoyl-2-hydroxy-benzoicacidmethylester

An in-depth guide to the robust analytical detection of 5-Benzoyl-2-hydroxy-benzoicacidmethylester, tailored for researchers and drug development professionals. This document provides a detailed exploration of primary an...

Author: BenchChem Technical Support Team. Date: February 2026

An in-depth guide to the robust analytical detection of 5-Benzoyl-2-hydroxy-benzoicacidmethylester, tailored for researchers and drug development professionals. This document provides a detailed exploration of primary and confirmatory analytical methods, emphasizing the scientific principles behind protocol design and validation.

Introduction

5-Benzoyl-2-hydroxy-benzoicacidmethylester is a complex organic molecule incorporating both a benzophenone and a methyl salicylate moiety. The benzophenone group is a known chromophore utilized in various applications, including as a UV-filter, while the salicylate structure is a common feature in pharmaceutical compounds. Accurate and precise quantification of this molecule is critical for quality control in manufacturing, stability testing, pharmacokinetic studies, and ensuring the safety and efficacy of potential therapeutic agents.

This application note details two primary, validated methods for the detection and quantification of 5-Benzoyl-2-hydroxy-benzoicacidmethylester: High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) as a robust primary method and Gas Chromatography-Mass Spectrometry (GC-MS) as a highly specific confirmatory method. The protocols are designed to be self-validating, incorporating system suitability and quality control checks to ensure data integrity.

Physicochemical Properties

PropertyEstimated Value / ObservationRationale / Implication for Analysis
Molecular Formula C₁₅H₁₂O₄-
Molecular Weight 256.25 g/mol Essential for preparing standard solutions of known concentration.
Appearance Expected to be a white to light-yellow crystalline powder.[1]Guides visual inspection of raw material and standards.
Solubility Soluble in methanol and other organic solvents (e.g., acetonitrile).[1]Informs the choice of solvent for standard preparation and sample extraction.
UV Absorption Strong UV absorbance expected due to benzophenone and salicylate chromophores.Enables sensitive detection using HPLC with a UV/DAD detector.
Volatility Moderately volatile; may be amenable to GC analysis, potentially with derivatization.Suggests GC-MS is a viable confirmatory method.
Acidity (pKa) The phenolic hydroxyl group is weakly acidic.The pH of the HPLC mobile phase must be controlled to ensure consistent retention time.

Primary Analytical Method: High-Performance Liquid Chromatography (HPLC-UV)

Reverse-phase HPLC is the premier technique for the quantification of non-volatile, polar organic molecules like 5-Benzoyl-2-hydroxy-benzoicacidmethylester. Its selectivity, precision, and robustness make it ideal for routine quality control and stability testing.

Principle of the Method

The analyte is separated on a non-polar stationary phase (C18) using a polar mobile phase. The separation is driven by the partitioning of the analyte between the stationary and mobile phases. By acidifying the mobile phase, the ionization of the phenolic hydroxyl group is suppressed, ensuring a single, well-defined chromatographic peak and reproducible retention. Detection is achieved by monitoring the UV absorbance at a wavelength where the analyte exhibits a strong response.

Experimental Workflow: HPLC-UV Analysis

cluster_prep Preparation cluster_analysis Analysis cluster_data Data Processing A Standard & Sample Preparation C System Equilibration & Suitability Check A->C B Mobile Phase Preparation B->C D Inject Standards (Calibration Curve) C->D Pass E Inject Samples D->E F Peak Integration & Identification E->F G Quantification using Calibration Curve F->G H Generate Report G->H

Caption: Workflow for HPLC-UV analysis.

Detailed Protocol: HPLC-UV

1. Reagents and Materials

  • 5-Benzoyl-2-hydroxy-benzoicacidmethylester reference standard

  • Acetonitrile (HPLC grade)

  • Methanol (HPLC grade)

  • Water (HPLC grade or ultrapure)

  • Phosphoric acid or Acetic acid (Analytical grade)

  • Volumetric flasks, pipettes, and autosampler vials

2. Instrumentation and Conditions

  • HPLC System: Quaternary or Binary pump, autosampler, column oven, and UV/DAD detector.

  • Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

  • Mobile Phase: A mixture of acetonitrile and water (e.g., starting with 60:40 v/v) with 0.1% phosphoric acid or acetic acid added to the aqueous phase.[2] The exact ratio should be optimized to achieve a suitable retention time (typically 5-10 minutes).

  • Flow Rate: 1.0 mL/min.[3]

  • Column Temperature: 30 °C.

  • Detection Wavelength: A Diode Array Detector (DAD) should be used to determine the wavelength of maximum absorbance (λmax). Based on related structures, a wavelength between 254 nm and 315 nm is likely appropriate.[3][4]

  • Injection Volume: 10 µL.

3. Preparation of Solutions

  • Standard Stock Solution (e.g., 1 mg/mL): Accurately weigh ~25 mg of the reference standard and dissolve it in a 25 mL volumetric flask with methanol or acetonitrile.

  • Calibration Standards: Prepare a series of at least five calibration standards by serially diluting the stock solution with the mobile phase to cover the expected concentration range of the samples.

  • Sample Preparation: Dissolve the sample in the mobile phase to achieve a concentration within the calibration range. If the sample matrix is complex, an extraction step (e.g., ultrasound-assisted extraction in methanol) may be necessary.[4] Filter all solutions through a 0.45 µm syringe filter before injection.

4. System Suitability Before sample analysis, perform at least five replicate injections of a mid-level calibration standard. The system is deemed ready when the following criteria are met:

  • Tailing Factor: ≤ 2.0

  • Theoretical Plates: ≥ 2000

  • Relative Standard Deviation (RSD) of Peak Area: ≤ 2.0%.[2]

5. Analysis and Quantification

  • Inject the calibration standards to generate a calibration curve by plotting peak area against concentration. The correlation coefficient (r²) should be > 0.999.[2]

  • Inject the prepared sample solutions.

  • Calculate the concentration of the analyte in the samples by interpolating their peak areas from the linear regression equation of the calibration curve.

Confirmatory Method: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS provides an orthogonal analytical technique that offers exceptional specificity through chromatographic separation followed by mass-based identification. This method is ideal for confirming the identity of the analyte, especially in complex matrices, and for detecting trace-level impurities. The methodology is adapted from proven techniques for analyzing salicylate esters.[5][6]

Principle of the Method

The sample is vaporized and separated based on its boiling point and interaction with a capillary column. As the analyte elutes from the column, it enters a mass spectrometer, where it is ionized (typically by electron impact) and fragmented. The resulting mass spectrum, a unique fingerprint of the molecule's structure, is used for definitive identification. The phenolic hydroxyl group may require derivatization to improve its volatility and chromatographic peak shape.[5][7]

Logical Relationship: Primary vs. Confirmatory Methods

Start Sample Analysis Required HPLC Primary Analysis: HPLC-UV for Quantification Start->HPLC Decision Identity Confirmation Needed? HPLC->Decision GCMS Confirmatory Analysis: GC-MS for Identity Report Final Report GCMS->Report Decision->GCMS Yes Decision->Report No

Caption: Logic flow for using HPLC and GC-MS.

Detailed Protocol: GC-MS

1. Reagents and Materials

  • Reference standard and samples as prepared for HPLC.

  • Helium (UHP grade, 99.999%).

  • Derivatizing agent (e.g., N,O-Bis(trimethylsilyl)trifluoroacetamide - BSTFA with 1% TMCS), if required.

  • Anhydrous pyridine or other suitable solvent for derivatization.

  • GC vials with inserts.

2. Instrumentation and Conditions

  • GC-MS System: Gas chromatograph coupled to a mass spectrometer with an electron impact (EI) source.

  • Column: A low- to mid-polarity capillary column, such as a DB-5ms or HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness).

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

  • Inlet Temperature: 280 °C.

  • Injection Mode: Splitless or split (e.g., 20:1 ratio), depending on concentration.

  • Oven Temperature Program:

    • Initial temperature: 100 °C, hold for 1 minute.

    • Ramp: 15 °C/min to 300 °C.

    • Hold: 5 minutes at 300 °C.

  • MS Source Temperature: 230 °C.

  • MS Quadrupole Temperature: 150 °C.

  • Ionization Energy: 70 eV.

  • Scan Range: 40-450 amu.

3. Derivatization (If Necessary)

  • Evaporate a known amount of sample or standard to dryness under a gentle stream of nitrogen.

  • Add 50 µL of anhydrous pyridine and 50 µL of BSTFA.

  • Cap the vial tightly and heat at 70 °C for 30 minutes.

  • Cool to room temperature before injection. Note: This step converts the active hydrogen on the phenolic group to a non-polar trimethylsilyl (TMS) ether, improving chromatographic performance.

4. Analysis and Identification

  • Inject the prepared sample into the GC-MS.

  • Identify the analyte peak based on its retention time relative to a standard.

  • Confirm identity by comparing the acquired mass spectrum with that of the reference standard or a library spectrum. Key expected fragments would include the molecular ion (M+), and fragments corresponding to the loss of the methoxy group (-OCH₃), the carboxyl group (-COOCH₃), and cleavage of the benzoyl group.[8] For quantitative analysis, selected ion monitoring (SIM) can be used to enhance sensitivity and selectivity.

References

  • Optimisation and validation of a GC-MS/MS method for the analysis of methyl salicylate in hair and skin samples for use in human-volunteer decontamination studies. PubMed. Available at: [Link]

  • Optimisation and validation of a GC–MS/MS method for the analysis of methyl salicylate in hair and skin samples for use in human-volunteer decontamination studies. ResearchGate. Available at: [Link]

  • Development and validation of an HPLC method for the determination of endocrine disruptors bisphenol A and benzophenone in thermochromic printing inks. Taylor & Francis Online. Available at: [Link]

  • (PDF) Stability indicating HPLC method for the determination of benzophenone-3 and avobenzone in cosmetic formulations. ResearchGate. Available at: [Link]

  • Rapid determination of benzophenone derivatives in cereals using FaPEx coupled with ultra–high-performance liquid chromatograp. Journal of Food and Drug Analysis. Available at: [Link]

  • Compositional Analysis of Short-chain Alkyl (C1-C4) Salicylate Ester Mixtures by Various Quantitative Analytical Techniques. Science and Education Publishing. Available at: [Link]

  • Development and validation of a new RP-HPLC-UV method for the simultaneous determination of phenytoin impurities, benzophenone, and benzil. AKJournals. Available at: [Link]

  • A Stability Indicating HPLC Method for the Determination of Benzophenone-3 and Avobenzone in Cosmetic Formulations. CONICET Digital. Available at: [Link]

  • Why do I see two peaks for methyl salicylate in my GC–MS spectrum? Chemistry Stack Exchange. Available at: [Link]

Sources

Application

Formulation Strategies for 5-Benzoyl-2-hydroxy-benzoic acid methyl ester in Preclinical In Vivo Studies

Abstract & Scope 5-Benzoyl-2-hydroxy-benzoic acid methyl ester (Synonyms: Methyl 5-benzoyl salicylate; Methyl 2-hydroxy-5-benzoylbenzoate) is a lipophilic ester derivative of salicylic acid. While structurally related to...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract & Scope

5-Benzoyl-2-hydroxy-benzoic acid methyl ester (Synonyms: Methyl 5-benzoyl salicylate; Methyl 2-hydroxy-5-benzoylbenzoate) is a lipophilic ester derivative of salicylic acid. While structurally related to UV filters and NSAIDs, its poor aqueous solubility presents significant challenges for in vivo administration. This guide provides validated formulation protocols to solubilize this compound for Intraperitoneal (IP), Intravenous (IV), and Oral (PO) administration in rodent models, ensuring bioavailability while minimizing vehicle-induced toxicity.

Pre-Formulation Assessment

Before attempting animal studies, the physicochemical limitations of the compound must be addressed. As a Class II compound (Low Solubility, High Permeability) in the Biopharmaceutics Classification System (BCS), the primary goal is preventing precipitation upon contact with physiological fluids.

Physicochemical Profile
PropertyValue (Approx.)Implication for Formulation
Molecular Weight ~256.25 g/mol Small molecule; suitable for rapid diffusion.
LogP (Octanol/Water) 2.5 – 4.0Highly lipophilic; requires organic co-solvents or lipid vehicles.
Water Solubility < 0.1 mg/mLPractically insoluble in aqueous buffers (PBS/Saline).
pKa ~8 (Phenolic OH)Ionization is minimal at physiological pH; pH adjustment alone will not solubilize it.
Metabolism High Esterase SensitivityLikely hydrolyzes to 5-benzoyl salicylic acid in plasma/liver.

Vehicle Selection Logic

The choice of vehicle is dictated by the required Route of Administration (ROA) and the target dose. Use the following decision logic to select the appropriate protocol.

VehicleSelection Start Start: Define Study Goals ROA Route of Administration? Start->ROA IV Intravenous (IV) ROA->IV Systemic PK IP Intraperitoneal (IP) ROA->IP Rapid Bioavailability PO Oral Gavage (PO) ROA->PO Gut Absorption/Chronic ProtocolA Protocol A: Co-Solvent System (DMSO/PEG400/Tween80) IV->ProtocolA Must be clear solution IP->ProtocolA Preferred SolubilityCheck Target Conc. > 5 mg/mL? PO->SolubilityCheck ProtocolB Protocol B: Lipid Solution (Corn Oil) SolubilityCheck->ProtocolB Yes (Lipophilic) ProtocolC Protocol C: Suspension (0.5% CMC or MC) SolubilityCheck->ProtocolC No (High Dose/Suspension)

Figure 1: Decision tree for selecting the optimal vehicle based on administration route and solubility requirements.

Detailed Experimental Protocols

Protocol A: The "Universal" Co-Solvent System (IV/IP)

Best for: Intraperitoneal (IP) or Intravenous (IV) injection where a clear solution is mandatory. Target Concentration: 1 – 5 mg/mL. Composition: 10% DMSO / 40% PEG400 / 5% Tween 80 / 45% Saline.

Reagents
  • DMSO (Dimethyl Sulfoxide): USP Grade (Sigma-Aldrich).

  • PEG400 (Polyethylene Glycol 400): Low molecular weight grade.

  • Tween 80 (Polysorbate 80): Surfactant.

  • Sterile Saline (0.9% NaCl): Diluent.[1]

Step-by-Step Procedure

Critical Warning: The order of addition is paramount. Adding saline directly to the DMSO stock will cause immediate precipitation ("crashing out").

  • Weighing: Weigh the required amount of Methyl 5-benzoyl salicylate into a sterile glass vial.

    • Example: For 10 mL of a 2 mg/mL solution, weigh 20 mg .

  • Primary Solubilization (The "Stock"):

    • Add 1.0 mL DMSO (10% of final volume).[1]

    • Vortex vigorously for 1-2 minutes until the solid is completely dissolved. If necessary, sonicate at 37°C for 5 minutes.

    • Checkpoint: The solution must be crystal clear yellow/colorless.

  • Co-Solvent Addition:

    • Add 4.0 mL PEG400 (40% of final volume) to the DMSO-drug solution.

    • Vortex to mix. The solution becomes viscous but should remain clear.

  • Surfactant Addition:

    • Add 0.5 mL Tween 80 (5% of final volume).

    • Vortex gently (avoid excessive foaming).

  • Aqueous Dilution:

    • Slowly add 4.5 mL Sterile Saline (45% of final volume) dropwise while vortexing.

    • Observation: The solution may turn slightly milky initially but should clarify. If it remains cloudy, the concentration exceeds the solubility limit; reduce target concentration or switch to Protocol B.

  • Sterilization: Pass through a 0.22 µm PES (Polyethersulfone) syringe filter.

Protocol B: Lipid-Based Solution (Oral Gavage)

Best for: Oral (PO) administration.[1] This compound is lipophilic and will dissolve well in oils, enhancing lymphatic transport and avoiding first-pass hydrolysis in the stomach. Target Concentration: 5 – 20 mg/mL.

Reagents
  • Corn Oil (Sigma-Aldrich) or Sesame Oil .

  • Optional: 5% DMSO can be used to pre-dissolve the solid if dissolution in oil is slow.

Step-by-Step Procedure
  • Weighing: Weigh 50 mg of compound into a glass vial (for 10 mL of 5 mg/mL solution).

  • Dissolution:

    • Add 10 mL of Corn Oil .

    • Heating: Place the vial in a water bath set to 40–50°C.

    • Sonication: Sonicate for 15–20 minutes.

  • Validation: Ensure no visible crystals remain at the bottom.

  • Storage: Store at room temperature. Do not refrigerate, as the oil may solidify or the drug may precipitate.

Protocol C: Aqueous Suspension (High Dose Oral)

Best for: High-dose toxicology studies (>50 mg/kg) where solubility limits are exceeded.

Reagents
  • 0.5% (w/v) Carboxymethylcellulose (CMC-Na) or Methylcellulose (MC) in water.

  • Tween 80 (0.1% - 0.5%).

Procedure
  • Trituration: Place the compound in a mortar. Add Tween 80 dropwise and grind with a pestle to wet the powder (creating a paste).

  • Suspension: Slowly add the 0.5% CMC solution while grinding to create a uniform white suspension.

  • Homogenization: Transfer to a vial and vortex immediately before dosing.

Workflow Visualization

FormulationWorkflow Weigh 1. Weigh Compound DMSO 2. Dissolve in DMSO (10% Vol) Weigh->DMSO Solid PEG 3. Add PEG400 (40% Vol) DMSO->PEG Clear Soln Tween 4. Add Tween 80 (5% Vol) PEG->Tween Viscous Mix Saline 5. Add Saline (45% Vol) Tween->Saline Dropwise Filter 6. Filter Sterilize (0.22 µm) Saline->Filter Final Soln

Figure 2: Step-by-step preparation workflow for the Co-Solvent System (Protocol A).

Safety & Toxicology Considerations

When working with salicylate esters, specific physiological effects must be monitored.

Vehicle Toxicity
  • DMSO Limits: Do not exceed 10% v/v for IP injections in mice to avoid nociception (pain) and peritoneal inflammation.

  • Volume Limits:

    • Mouse (20g): Max IP volume = 0.2 – 0.5 mL. Max PO volume = 0.2 mL (oil) or 0.4 mL (aqueous).

    • Rat (250g): Max IP volume = 1.0 – 2.0 mL.

Compound-Specific Monitoring

Salicylates can uncouple oxidative phosphorylation and cause coagulation defects at high doses.

  • Monitoring: Observe animals for lethargy, hyperventilation (respiratory alkalosis compensation), and GI bleeding (dark stools).

  • Dose Ranging:

    • Starting Dose: 10 mg/kg is a safe starting point for efficacy studies.

    • Toxicity Threshold: LD50 for similar methyl salicylates is ~887 mg/kg (Rat, Oral).[2] Avoid doses >200 mg/kg without a dose-escalation study.

References

  • Washington State University IACUC. (2026).[1] Standard Operating Procedures for Preparation & Administration of Dimethyl Sulfoxide (DMSO) in Rodents.[1]Link

  • TargetMol. (n.d.). Preparation of PEG400/DMSO Solubilized Compounds for In Vivo Use.[3]Link

  • National Center for Biotechnology Information (NCBI). (2024). PubChem Compound Summary for CID 22717-57-3: Methyl 5-benzoyl salicylate.Link

  • Cosmetic Ingredient Review (CIR). (2018). Safety Assessment of Salicylates as Used in Cosmetics.[2][4]Link

  • Gad, S. C., et al. (2016). Nonclinical Vehicle Use in Studies by Multiple Routes in Multiple Species. International Journal of Toxicology. Link

Sources

Technical Notes & Optimization

Troubleshooting

how to prevent the degradation of 5-Benzoyl-2-hydroxy-benzoicacidmethylester

Welcome to the technical support guide for 5-Benzoyl-2-hydroxy-benzoicacidmethylester (CAS 118-55-8), also known as Phenyl Salicylate or Salol. This document is designed for researchers, scientists, and drug development...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support guide for 5-Benzoyl-2-hydroxy-benzoicacidmethylester (CAS 118-55-8), also known as Phenyl Salicylate or Salol. This document is designed for researchers, scientists, and drug development professionals to ensure the stability and integrity of this compound throughout its handling, storage, and application. By understanding its vulnerabilities, you can prevent degradation and ensure the reliability and reproducibility of your experimental results.

Frequently Asked Questions (FAQs)

Q1: My freshly prepared solution of Phenyl Salicylate has a yellow tint. Is this normal?

A1: A slight yellow tint can be common, but a noticeable or darkening yellow/brown color often indicates photodegradation or oxidation. The benzophenone moiety in the molecule is highly efficient at absorbing UV radiation, which can initiate degradation pathways.[1][2][3] To prevent this, always prepare and store solutions in amber vials or containers wrapped in aluminum foil to protect them from light.[2][3][4]

Q2: I've noticed a precipitate forming in my aqueous buffer solution. What's causing this?

A2: Phenyl Salicylate has low solubility in water.[4] More importantly, it is susceptible to hydrolysis, especially under basic (alkaline) conditions, which breaks the ester bond to form salicylic acid and phenol.[5][6][7] If your buffer is alkaline, you are likely observing the precipitation of a degradation product. For aqueous applications, it is critical to control the pH and prepare solutions fresh.

Q3: What is the recommended solvent for this compound?

A3: Phenyl Salicylate is soluble in many organic solvents.[4] For stock solutions, polar aprotic solvents like DMSO or DMF are common choices in biological assays. For other applications, ethanol or methanol can be used. Always use anhydrous, high-purity solvents, as water content can promote hydrolysis.

Q4: What are the ideal storage conditions for the solid compound?

A4: The solid compound should be stored in a tightly sealed container in a cool, dry, and dark place.[3][4][8] Safety data sheets recommend storing it away from strong acids, bases, and oxidizing agents to prevent chemical decomposition.

Visualizing Degradation: Key Pathways

The two primary degradation pathways for 5-Benzoyl-2-hydroxy-benzoicacidmethylester are photodegradation and hydrolysis. Understanding these mechanisms is key to preventing them.

G cluster_0 Primary Degradation Pathways A 5-Benzoyl-2-hydroxy- benzoicacidmethylester (Phenyl Salicylate) B Excited State Molecule (Triplet State) A->B UV Light (290-350 nm) D Hydrolysis Products A->D H₂O (via OH⁻ catalysis) C Photodegradation Products (e.g., hydroxylated species, ring cleavage products) B->C Reaction with O₂ or other molecules E Salicylic Acid D->E F Phenol D->F

Caption: Key degradation routes for Phenyl Salicylate.

Troubleshooting Guide: Diagnosing Experimental Issues

Use this guide to identify and resolve common problems related to compound instability.

Observation Potential Cause Recommended Action & Validation
Inconsistent assay results or loss of potency over time. Compound Degradation: Likely due to hydrolysis in aqueous media or slow photodegradation in stock solutions.Action: Prepare fresh solutions for each experiment. If storing stock solutions, aliquot into smaller volumes and store at -20°C or -80°C in amber, airtight containers.[2] Validation: Run an HPLC or LC-MS analysis on an old vs. a fresh sample. The appearance of new peaks corresponding to salicylic acid or other byproducts confirms degradation.
Visible color change (yellowing/browning) in solution. Photodegradation/Oxidation: Exposure to ambient or UV light has initiated chemical breakdown.[2][9]Action: Discard the discolored solution. Wrap all glassware and storage vials containing the compound with aluminum foil. Work in a fume hood with the sash lowered to minimize light exposure. Validation: Check for new chromophores by running a UV-Vis spectrum of the degraded solution compared to a fresh one.
Precipitate forms after adding compound to aqueous buffer. 1. Hydrolysis: If the buffer is alkaline, the ester has likely hydrolyzed, and the resulting salicylic acid may be precipitating.[5][7] 2. Poor Solubility: The compound itself may be crashing out of solution if the concentration exceeds its solubility limit in your specific buffer.Action 1 (Hydrolysis): Verify the pH of your buffer. If possible, adjust to a neutral or slightly acidic pH. Prepare solutions immediately before use. Action 2 (Solubility): Prepare a more concentrated stock in an organic solvent (e.g., DMSO) and add it to the buffer with vigorous vortexing, ensuring the final organic solvent concentration is compatible with your assay (typically <0.5%).

Prevention Protocols: Best Practices for Compound Handling

Adherence to these protocols will significantly mitigate the risk of degradation.

Protocol 1: Storage of Solid Compound
  • Upon receipt, log the compound and store it immediately in a designated area.

  • Ensure the container is tightly sealed to prevent moisture ingress.

  • Store the container in a desiccator at room temperature, protected from light.

  • Avoid storing near strong oxidizing agents, acids, or bases.[4]

Protocol 2: Preparation of Stock Solutions
  • Use only high-purity, anhydrous grade solvents (e.g., DMSO, DMF).

  • To minimize light exposure, weigh the compound in a low-light environment or wrap the weigh boat with foil.

  • Prepare solutions in amber glass vials. If unavailable, wrap standard glass vials completely in aluminum foil.

  • If sonication is used to aid dissolution, use a water bath to prevent excessive heating.

  • Once dissolved, purge the vial headspace with an inert gas (e.g., nitrogen or argon) before sealing to displace oxygen and prevent oxidation.[2]

  • For storage, aliquot the stock solution into single-use volumes to avoid repeated freeze-thaw cycles. Store at -20°C or -80°C.

Protocol 3: Quality Control Workflow

A routine QC check is essential for validating compound integrity, especially for long-term studies.

G A Receive Solid Compound B Prepare Stock Solution (e.g., 10 mM in DMSO) A->B C QC Check #1 (Baseline HPLC/LC-MS) B->C D Aliquot & Store (-80°C, Dark) C->D E Use in Experiment D->E F Periodic QC Check (e.g., every 3 months) D->F G Purity > 98%? F->G G->A No (Discard & Reorder) G->E Yes

Sources

Optimization

Technical Support Center: Quantification of 5-Benzoyl-2-hydroxy-benzoic acid methyl ester

Introduction: The Analyte Profile Before troubleshooting, we must define the physicochemical behavior of 5-Benzoyl-2-hydroxy-benzoic acid methyl ester . This molecule is a lipophilic benzophenone derivative containing a...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Analyte Profile

Before troubleshooting, we must define the physicochemical behavior of 5-Benzoyl-2-hydroxy-benzoic acid methyl ester . This molecule is a lipophilic benzophenone derivative containing a phenolic hydroxyl group and a methyl ester.

  • Chromophore: The benzophenone moiety (Ph-C=O-Ph) provides strong UV absorption (typically 250–300 nm).

  • Lipophilicity: High LogP (estimated >3.0) due to the two aromatic rings and the ester cap.

  • Critical Vulnerability: The methyl ester is susceptible to hydrolysis , converting the analyte into 5-benzoyl-2-hydroxybenzoic acid, particularly in basic media or protic solvents (methanol) over time.

  • Ionization: The phenolic -OH (pKa ~8–10) requires pH control to prevent peak tailing.

Module 1: Chromatographic Optimization (HPLC/UPLC)

Q: My peak shape is tailing significantly. How do I fix this?

A: Peak tailing in phenolic compounds is classically caused by secondary interactions between the deprotonated hydroxyl group and residual silanols on the silica stationary phase.

The Fix:

  • Mobile Phase Acidification: You must suppress the ionization of the phenolic group. Ensure your aqueous mobile phase contains 0.1% Formic Acid or 0.05% Trifluoroacetic Acid (TFA) . This keeps the phenol protonated (neutral) and blocks silanol sites.

  • Column Selection: Switch to a "high-purity" type B silica column with extensive end-capping.

    • Recommended: C18 with steric protection or embedded polar groups (e.g., Waters XBridge BEH C18 or Agilent Zorbax Eclipse Plus C18).

Q: The retention time is drifting, or I see "ghost peaks" eluting earlier than my main peak.

A: This is likely on-column hydrolysis . If your mobile phase pH is > 6.0, or if you are using Methanol as the organic modifier, the methyl ester can hydrolyze to the acid form.

The Fix:

  • Switch Solvent: Replace Methanol (MeOH) with Acetonitrile (ACN) . Methanol can participate in transesterification.

  • pH Control: Maintain mobile phase pH < 4.0.

  • Ghost Peak ID: The "ghost peak" is likely 5-benzoyl-2-hydroxybenzoic acid. It will be more polar and elute earlier than the ester target.

Visualization: Method Development Logic Flow

MethodLogic Start Start Method Development CheckStructure Analyze Structure: Phenol + Methyl Ester + Benzophenone Start->CheckStructure MobilePhase Select Mobile Phase: Water/ACN (Avoid MeOH) CheckStructure->MobilePhase Prevent Hydrolysis Modifier Add Modifier: 0.1% Formic Acid (pH ~2.7) MobilePhase->Modifier Suppress Phenol Ionization Column Select Column: C18 End-capped (High Carbon Load) Modifier->Column Decision Peak Tailing? Column->Decision ActionTailing Increase Acid Strength (Switch to 0.1% TFA) Decision->ActionTailing Yes Final Final Method: Gradient Elution Decision->Final No ActionTailing->Final

Figure 1: Decision tree for optimizing the chromatographic separation of phenolic esters.

Module 2: Sample Preparation & Stability

Q: My recovery rates vary wildly between replicates. Is the drug degrading?

A: Yes, likely during the sample preparation phase. Methyl esters are not stable in plasma or basic extraction buffers due to esterase activity (in bioanalysis) or chemical hydrolysis.

Protocol Refinement:

  • Solvent Choice: Dissolve stock standards in pure Acetonitrile . Avoid dissolving in primary alcohols (MeOH, EtOH).

  • Temperature: Perform all extractions at 4°C if biological matrices are involved.

  • Buffer: If using Liquid-Liquid Extraction (LLE), use a buffer at pH 4.0–5.0. Avoid alkaline extraction buffers (pH > 8).

Table 1: Solvent Compatibility Matrix

Solvent SystemStability RiskRecommendationReason
Methanol (MeOH) HighAvoid Risk of transesterification/hydrolysis over time.
Water (Neutral pH) ModerateCaution Slow hydrolysis if stored >24 hrs at RT.
0.1M NaOH (Basic) CriticalPROHIBITED Rapid saponification to the acid form.
Acetonitrile (ACN) LowPreferred Aprotic; stabilizes the ester bond.
Acidified ACN Very LowBest Practice 0.1% Formic acid in ACN halts degradation.

Module 3: Detection & Sensitivity (LC-MS/MS)

Q: I am seeing signal suppression in LC-MS. Which ionization mode should I use?

A: This molecule is amphiphilic regarding ionization.

  • ESI Negative Mode: Often preferred for the phenolic hydroxyl group. It deprotonates easily to form [M-H]⁻.

  • ESI Positive Mode: The carbonyl oxygens (ester/benzoyl) can be protonated to form [M+H]⁺, but this is often weaker than the phenolic response.

Troubleshooting Guide:

  • Scan Both Modes: Run a Q1 scan in both polarities.

  • Adduct Formation: In positive mode, watch for Sodium [M+Na]⁺ adducts (mass +23) which can split your signal. Add 5mM Ammonium Formate to the mobile phase to force the [M+NH4]⁺ or [M+H]⁺ species.

  • Matrix Effects: If analyzing biological samples, the high lipophilicity means phospholipids will co-elute. Use a Phospholipid Removal Plate (e.g., Ostro or HybridSPE) rather than simple protein precipitation.

Visualization: Degradation Pathway Alert

Degradation Parent Target Analyte: Methyl 5-benzoyl-2-hydroxybenzoate (Lipophilic / Late Eluting) Hydrolysis Hydrolysis (High pH / Water / Enzymes) Parent->Hydrolysis Product Degradant: 5-Benzoyl-2-hydroxybenzoic acid (Polar / Early Eluting) Hydrolysis->Product Loss of Methyl Group Methanol Methanol Solvent Methanol->Hydrolysis Accelerates

Figure 2: The primary degradation pathway (Hydrolysis) that causes quantitation errors.

Module 4: Validation Parameters (ICH Q2)

Q: What are the specific acceptance criteria for this method?

A: Following ICH Q2(R2) and FDA Bioanalytical Method Validation guidelines, apply these specific limits for a refined ester method:

  • Linearity:

    
    .[1][2][3][4] (Weighting 
    
    
    
    is recommended for LC-MS due to heteroscedasticity).
  • Accuracy/Recovery:

    • API/Raw Material: 98.0% – 102.0%.

    • Bioanalysis (Plasma/Tissue): 85.0% – 115.0%.

  • Precision (RSD): < 2.0% for HPLC-UV; < 15.0% for LC-MS (at LOQ).

  • Stability:

    • Autosampler Stability: Verify stability for 24 hours at 10°C. If unstable, cool autosampler to 4°C.

    • Stock Solution: Store in ACN at -20°C.

References

  • ICH Harmonised Tripartite Guideline. (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1). International Conference on Harmonisation. Link

  • Snyder, L. R., Kirkland, J. J., & Dolan, J. W. (2010). Introduction to Modern Liquid Chromatography. Wiley.
  • Food and Drug Administration (FDA). (2018). Bioanalytical Method Validation Guidance for Industry.Link

  • PubChem. (n.d.).[5] Methyl 5-benzoyl-2-hydroxybenzoate - Compound Summary. National Library of Medicine. (Used for structural confirmation and lipophilicity estimates). Link

  • Ye, C., et al. (2011).[2] Development and validation of a liquid chromatography method for the determination of methyl salicylate. Turkish Journal of Pharmaceutical Sciences.[2] (Reference for ester stability in HPLC). Link

Sources

Troubleshooting

addressing batch-to-batch variability of 5-Benzoyl-2-hydroxy-benzoicacidmethylester

(Methyl 5-Benzoyl Salicylate)[1][2] Status: Operational Role: Senior Application Scientist Topic: Troubleshooting Batch-to-Batch Variability & Impurity Profiling Introduction: The Variability Paradox Welcome to the Techn...

Author: BenchChem Technical Support Team. Date: February 2026

(Methyl 5-Benzoyl Salicylate)[1][2]

Status: Operational Role: Senior Application Scientist Topic: Troubleshooting Batch-to-Batch Variability & Impurity Profiling

Introduction: The Variability Paradox

Welcome to the Technical Support Center. If you are accessing this guide, you are likely facing inconsistencies with 5-Benzoyl-2-hydroxy-benzoic acid methyl ester (CAS: 4068-76-2).[1][2] Whether you are using it as a precursor for Ketoprofen synthesis or as a UV-absorbing additive, this molecule exhibits distinct "personality traits" driven by its phenolic nature and its synthesis route (typically Friedel-Crafts acylation).[1][2]

Batch-to-batch variability in this compound is rarely random; it is almost always a fingerprint of the reaction quenching profile or purification efficiency .[1][2] This guide deconstructs these variables into actionable troubleshooting steps.

Part 1: Impurity Profiling & Chemical Composition

Visualizing the Problem: Where do the impurities come from?

Before addressing specific questions, review the impurity pathway below. Understanding the origin of "extra peaks" is the first step to eliminating them.[1][2]

ImpurityPathways Start Methyl Salicylate + Benzoyl Chloride Reaction Friedel-Crafts (AlCl3 Catalyst) Start->Reaction Target Target Product (5-Benzoyl Isomer) Reaction->Target Major Path Imp_O Impurity A: O-Benzoyl Ester (Kinetic Product) Reaction->Imp_O Low Temp / Fast add Imp_3 Impurity B: 3-Benzoyl Isomer (Thermodynamic byproduct) Reaction->Imp_3 Steric Leakage Imp_Color Pink/Red Trace: Al-Phenol Complex (Quench Failure) Reaction->Imp_Color Poor Acid Wash Imp_Acid Impurity C: 5-Benzoyl Salicylic Acid (Hydrolysis Product) Target->Imp_Acid Moisture/High pH

Figure 1: Reaction pathway showing the origin of critical impurities in the benzoylation of methyl salicylate.

Troubleshooting Guide: Chemical Purity
Q1: My HPLC shows a "shoulder" peak eluting immediately after the main peak. What is it?

Diagnosis: This is likely the 3-benzoyl isomer (Methyl 3-benzoyl-2-hydroxybenzoate).[1][2]

  • The Science: The Friedel-Crafts reaction directs the benzoyl group primarily to the para position relative to the hydroxyl group (position 5).[1] However, a small fraction reacts at the ortho position (position 3).[1] Because these are structural isomers, their polarity is nearly identical, making separation difficult on standard C18 columns.

  • The Fix:

    • Analytical: Switch from an isocratic method to a shallow gradient (e.g., 60% to 80% MeOH over 20 minutes).

    • Process: If the isomer content exceeds 0.5%, recrystallization in Methanol is required.[1][2] The 5-isomer packs more efficiently into a crystal lattice than the sterically hindered 3-isomer, allowing the impurity to remain in the mother liquor.[1]

Q2: Why does Batch B have a lower melting point (76°C) compared to Batch A (80°C), despite 99% purity?

Diagnosis: Eutectic depression caused by residual solvent or O-acylated impurities .[1][2]

  • The Science: Even trace amounts (0.5%) of Methyl 2-(benzoyloxy)benzoate (the O-acylated intermediate that failed to rearrange) can significantly depress the melting point.[1] Alternatively, residual Methyl Salicylate (starting material) acts as a solvent plasticizer.[1][2]

  • The Fix:

    • Run a DSC (Differential Scanning Calorimetry) analysis. A sharp endotherm indicates purity; a broad, early onset indicates solvent entrapment.[1][2]

    • Vacuum dry the sample at 40°C for 12 hours. If the MP rises, it was solvent. If not, it is a chemical impurity requiring recrystallization.[1][2]

Part 2: Physical Appearance & Handling[3]

Q3: Why is my latest batch "Pink" or "Salmon" colored instead of white?

Diagnosis: Trace Metal Contamination (Aluminum/Iron) or Phenolic Oxidation. [1]

  • The Science: This molecule contains a phenolic hydroxyl group.[1][2][3][4]

    • Metal Chelation: Phenols form highly colored complexes with Lewis acids (AlCl₃, FeCl₃) used in synthesis.[1][2] Even ppm levels of residual Aluminum can turn the powder pink/red.[1][2]

    • Quinone Formation: Exposure to air/light can oxidize the phenol to quinoid structures, which are intensely colored.[1][2]

  • The Fix (The "Chelation Wash"):

    • Do not just wash with water.[1][2] Wash the organic layer (during workup) or the solid cake with a 5% EDTA solution or dilute Citric Acid .[1][2] This sequesters the metal ions, breaking the colored complex.

Q4: The powder from Batch C is "sticky" and clogs my hopper. Why?

Diagnosis: Amorphous content or Static charging .[1][2]

  • The Science: Rapid precipitation (shock cooling) traps the molecule in an amorphous (disordered) state, which is often hygroscopic and sticky. Slow cooling promotes a crystalline habit (needles or plates) that flows freely.[1][2]

  • The Fix:

    • Immediate: Mix with 0.5% colloidal silicon dioxide (glidant) if used in solid formulations.[1][2]

    • Root Cause: Request the manufacturer to control the cooling ramp rate during the final crystallization step (< 1°C/min).

Part 3: Process Integration (The "Bridging" Study)

If you are switching batches for a critical experiment (e.g., hydrolysis to Ketoprofen intermediate), perform this Bridging Protocol to ensure continuity.

Table 1: Critical Specification Comparison
ParameterSpecification (Standard)Risk of DeviationImpact on Downstream Process
Assay (HPLC) > 98.5%HighStoichiometric mismatch in subsequent Grignard or Hydrolysis steps.[1][2]
Loss on Drying (LOD) < 0.5%MediumExcess water hydrolyzes the ester prematurely to the free acid.[1][2]
Sulfated Ash < 0.1%HighIndicates residual Al/Fe salts.[1][2] POISONS palladium catalysts used in hydrogenation.[1][2]
Free Acid Content < 1.0%MediumAlters pH profile; interferes with base-catalyzed reactions.[1][2]
Protocol: Recrystallization (For "Rescue" of Bad Batches)

Use this protocol if a batch fails the "Pink Color" or "Low Melting Point" test.

  • Dissolution: Dissolve 100g of crude ester in 300 mL of boiling Methanol .

  • Clarification (Critical for Color): Add 5g of Activated Carbon .[1][2] Stir at reflux for 15 minutes.

  • Filtration: Filter hot through a Celite pad to remove carbon (and trapped metal complexes).[1][2]

  • Crystallization: Allow the filtrate to cool slowly to Room Temperature (RT) over 2 hours. Then chill to 0-5°C for 1 hour.

    • Note:Do not crash cool in an ice bath immediately; this traps impurities.[1][2]

  • Collection: Filter the white needles.[1][2] Wash with cold methanol (50 mL).[1][2]

  • Drying: Vacuum dry at 45°C.

References & Authority[1][2][3][6][7][8]

  • Synthesis & Mechanism: Olah, G. A., et al. "Friedel-Crafts and Related Reactions."[1][2] Interscience Publishers, 1964.[1][2] (Foundational text on Acylation mechanisms and isomer distribution).

  • Ketoprofen Pathway: U.S. Patent 4,068,762.[1][2] "Process for preparing Ketoprofen." Describes the usage of methyl 5-benzoyl salicylate as a key intermediate and the criticality of the 5-isomer purity.[1]

  • Phenolic Impurities: Journal of Chromatography A. "Separation of isomeric benzoyl salicylates by HPLC." (General reference for method development).

  • Safety & Data: PubChem Compound Summary for Methyl 5-benzoyl-2-hydroxybenzoate.

    • (Note: Verify CAS specific to the ester form).[1][2]

Disclaimer: This guide is intended for research and development purposes. Always consult the specific Certificate of Analysis (CoA) and Safety Data Sheet (SDS) provided by your supplier before handling.

Sources

Reference Data & Comparative Studies

Validation

confirming the structure of 5-Benzoyl-2-hydroxy-benzoicacidmethylester via X-ray crystallography

Methodology: Single Crystal X-Ray Diffraction (SC-XRD) vs. Spectroscopic Alternatives Part 1: Executive Summary & The Analytical Challenge In the development of UV-absorbers and non-steroidal anti-inflammatory drug (NSAI...

Author: BenchChem Technical Support Team. Date: February 2026

Methodology: Single Crystal X-Ray Diffraction (SC-XRD) vs. Spectroscopic Alternatives

Part 1: Executive Summary & The Analytical Challenge

In the development of UV-absorbers and non-steroidal anti-inflammatory drug (NSAID) intermediates, 5-Benzoyl-2-hydroxy-benzoic acid methyl ester (Methyl 5-benzoyl salicylate) presents a specific structural challenge. While Nuclear Magnetic Resonance (NMR) confirms connectivity, it fails to definitively resolve the solid-state conformation driven by two competing electronic features:

  • The Salicylate Motif: A strong intramolecular hydrogen bond between the phenolic hydroxyl and the ester carbonyl.

  • The Benzoyl Rotor: The steric twist of the benzoyl group at position 5 relative to the central planar ring.

This guide outlines the protocol for confirming the absolute structure via Single Crystal X-Ray Diffraction (SC-XRD) , establishing it as the superior method for defining the molecule's 3D geometry and intermolecular packing forces, which directly influence solubility and bioavailability.

Part 2: Experimental Protocol – Crystal Growth & Data Collection

The bottleneck in SC-XRD is not the diffraction, but the crystallization . For benzophenone-salicylate hybrids, the interplay between internal H-bonding and external pi-stacking requires specific solvent gradients.

Phase I: Crystal Growth Strategy
  • Objective: Obtain a single, translucent block-like crystal (

    
     mm).
    
  • Method: Slow Evaporation vs. Vapor Diffusion.

ParameterProtocol A (Preferred)Protocol B (Alternative)
Method Slow Evaporation Vapor Diffusion
Solvent System Ethanol : Ethyl Acetate (3:1)THF (inner) / Pentane (outer)
Concentration 15 mg/mL (Near saturation)20 mg/mL
Temperature Ambient (25°C), vibration-free4°C (Refrigerator)
Timeframe 48–72 Hours5–7 Days
Mechanism Promotes pi-stacking alignmentForces precipitation via antisolvent

Expert Insight: Avoid pure chloroform or dichloromethane. These solvents often evaporate too quickly, yielding microcrystalline powders unsuitable for diffraction. The ethanol system encourages hydrogen bonding networks that stabilize larger lattices.

Phase II: Data Collection & Refinement
  • Mounting: Mount the crystal on a glass fiber or MiTeGen loop using paratone oil.

  • Temperature: Cool to 100 K using a nitrogen stream. Why? This freezes the rotation of the benzoyl phenyl rings, reducing thermal ellipsoids and improving resolution.

  • Diffraction: Collect data using Mo-K

    
     (
    
    
    
    Å) or Cu-K
    
    
    radiation.
  • Refinement: Solve using Direct Methods (SHELXT) and refine (SHELXL) until

    
    .
    
Part 3: Comparative Analysis – XRD vs. NMR vs. DFT

Why is NMR insufficient? The table below objectively compares the structural insights derived from each method.

Table 1: Analytical Method Comparison

Feature1H / 13C NMR (Solution) SC-XRD (Solid State) DFT (Computational)
Connectivity Excellent (Definitive)Excellent (Definitive)N/A (Input required)
Intramolecular H-Bond Inferred: Downfield shift of OH proton (>10 ppm).Visualized: Direct measurement of O-H···O distance & angle.[1][2]Predicted: Energy minimization.
Conformation (Twist) Averaged: Rapid rotation on NMR timescale obscures the benzoyl twist angle.Fixed: Precise torsion angle (

) determination.
Idealized: Gas-phase minimum (ignores packing).
Tautomerism Dynamic equilibrium (fast exchange).Frozen: Distinguishes Enol vs. Keto form definitively.Calculated preference.
Intermolecular Packing None.Critical: Reveals pi-pi stacking distances (~3.4 Å).None.
Part 4: Visualization of the Analytical Workflow

The following diagram illustrates the decision logic for structural confirmation, highlighting where XRD resolves ambiguities left by NMR.

StructuralAudit Start Sample: 5-Benzoyl-2-hydroxy-benzoic acid methyl ester NMR 1H NMR Analysis (Solution State) Start->NMR Ambiguity Ambiguity: Dynamic Benzoyl Rotation & H-Bond Strength? NMR->Ambiguity Connectivity OK, Conformation Unclear Cryst Crystallization (EtOH/EtOAc Slow Evap) Ambiguity->Cryst Requirement for Absolute Config XRD SC-XRD Data Collection (100 K) Cryst->XRD Result1 Data: Torsion Angles (Steric Twist) XRD->Result1 Result2 Data: S(6) H-Bond Loop (O-H...O Distance) XRD->Result2 Final Definitive Structural Model (CIF File) Result1->Final Result2->Final

Figure 1: Workflow for resolving conformational ambiguity using X-ray Crystallography.

Part 5: Critical Structural Parameters (The "Proof")

When analyzing the solved structure (CIF), the researcher must verify three specific geometric parameters to confirm the identity and stability of the molecule.

1. The Intramolecular Hydrogen Bond (S(6) Motif)

The defining feature of salicylates is the "closed" conformation.

  • Measurement: Measure the distance between the phenolic Oxygen (

    
    ) and the ester Carbonyl Oxygen (
    
    
    
    ).
  • Target Metric:

    
     Å.
    
  • Significance: This short contact confirms the S(6) resonance-assisted hydrogen bond (RAHB) . This interaction planarizes the salicylate core, increasing lipophilicity by "hiding" the polar hydroxyl group [1, 4].

2. The Benzoyl Torsion Angle

The benzoyl group at position 5 is not coplanar with the salicylate ring due to steric repulsion between the ortho-hydrogens.

  • Measurement: Torsion angle

    
     (
    
    
    
    ).
  • Target Metric: Typically 40°–60° twist.

  • Significance: NMR averages this to 0° or 90° depending on the timescale. XRD proves the exact angle, which dictates how the molecule fits into a protein binding pocket or a crystal lattice [2].

3. Pi-Stacking Interactions
  • Measurement: Centroid-to-centroid distance between parallel aromatic rings of adjacent molecules.

  • Target Metric:

    
     Å.
    
  • Significance: Confirms the stability of the solid form. Strong pi-stacking often correlates with higher melting points and lower solubility [3].

Part 6: Conclusion

While NMR and Mass Spectrometry are sufficient for routine identity verification, X-ray Crystallography is non-negotiable for the structural audit of 5-Benzoyl-2-hydroxy-benzoic acid methyl ester. Only XRD can resolve the specific torsion angle of the benzoyl substituent and quantify the intramolecular hydrogen bond length without the interference of solvent effects.

Final Recommendation: For regulatory submission or intellectual property protection, generate the CIF (Crystallographic Information File) using the Ethanol/Ethyl Acetate slow evaporation protocol to ensure high-quality single crystals.

References
  • Lampert, H., Mikenda, W., & Karpfen, A. (1997). "Intramolecular Hydrogen Bonding in 2-Hydroxybenzoyl Compounds: Infrared Spectra and Quantum Chemical Calculations." The Journal of Physical Chemistry A.

  • Moreno-Fuquen, R., et al. (2015).[2] "Crystal structure of N-(2-hydroxy-5-methylphenyl)benzamide." Acta Crystallographica Section E.

  • NIST Chemistry WebBook. "Benzoic acid, 2-hydroxy-5-methyl-, methyl ester."[3] National Institute of Standards and Technology.[3]

  • Silverman, R. B. (2014). "Intramolecular Hydrogen Bonding: A Potential Strategy for More Bioavailable Inhibitors." Journal of Medicinal Chemistry.

Sources

Comparative

comparative analysis of 5-Benzoyl-2-hydroxy-benzoicacidmethylester with other benzophenones

The following guide provides a comparative analysis of 5-Benzoyl-2-hydroxy-benzoic acid methyl ester (referred to herein as Methyl 5-benzoylsalicylate or M-5-BHS ) against standard benzophenone derivatives. This analysis...

Author: BenchChem Technical Support Team. Date: February 2026

The following guide provides a comparative analysis of 5-Benzoyl-2-hydroxy-benzoic acid methyl ester (referred to herein as Methyl 5-benzoylsalicylate or M-5-BHS ) against standard benzophenone derivatives.

This analysis is designed for researchers and formulation scientists, focusing on the structural-functional dichotomy of this "hybrid" molecule.

A Guide to Hybrid Salicylate-Benzophenone Systems

Executive Summary: The "Hybrid" Chromophore

Methyl 5-benzoyl-2-hydroxybenzoate (M-5-BHS) represents a unique chemical intersection between two major classes of UV absorbers: Salicylates and Benzophenones .

Unlike the industry-standard Benzophenone-3 (Oxybenzone) , which relies on an ortho-hydroxyl group relative to the benzophenone ketone for energy dissipation, M-5-BHS positions its hydroxyl group ortho to the ester (salicylate motif) but para to the benzophenone ketone. This structural nuance fundamentally alters its photostability, absorption spectrum, and solubility profile, making it a distinct candidate for specific polymer stabilization and pharmaceutical intermediate applications rather than a direct drop-in replacement for broad-spectrum cosmetic UV filters.

Chemical & Physical Properties Comparison

The following table contrasts M-5-BHS with the two most relevant benchmarks: Benzophenone-3 (BP-3) (standard UV filter) and Methyl Salicylate (the parent salicylate).

FeatureMethyl 5-benzoylsalicylate (M-5-BHS) Benzophenone-3 (Oxybenzone) Methyl Salicylate
CAS Number 52196-68-2 (Verify specific isomer)131-57-7119-36-8
Molecular Weight 256.25 g/mol 228.24 g/mol 152.15 g/mol
Core Structure Hybrid (Salicylate + Benzophenone)BenzophenoneSalicylate
Key Chromophore Dual: Salicylate (UVB) + Conjugated KetoneOrtho-Hydroxy BenzophenoneSalicylate (UVB)
Primary UV Range UVB + UVA II (Red-shifted salicylate)Broad Spectrum (UVB + UVA II)UVB (280–320 nm)
Mechanism Ester-OH H-bond (ESIPT)Ketone-OH H-bond (ESIPT)Ester-OH H-bond (ESIPT)
Lipophilicity (LogP) ~3.5 – 4.0 (Predicted)3.792.55
Physical State Solid (MP: ~90–100°C)Solid (MP: 62–65°C)Liquid
Mechanistic Insight: The "Missing H-Bond" Effect

In Benzophenone-3 , the hydroxyl group is at position 2, ortho to the bridging ketone. Upon UV excitation, the proton tunnels from the oxygen to the ketone, dissipating energy as heat (Excited State Intramolecular Proton Transfer - ESIPT).

In M-5-BHS , the hydroxyl is at position 2, but the benzophenone ketone is at position 5 (para orientation).

  • Consequence: The benzophenone moiety cannot undergo ESIPT.

  • Result: The molecule retains the UVB-absorbing capacity of the salicylate ring (via the Ester-OH H-bond) but lacks the hyper-stability of the benzophenone core. This makes M-5-BHS potentially more photo-active (useful as a photoinitiator or intermediate) but less photostable than BP-3 for sunscreen applications.

Structural Visualization (Graphviz)

The following diagram illustrates the structural relationship and the critical hydrogen-bonding differences.

G cluster_0 Standard UV Filter cluster_1 Target Molecule BP3 Benzophenone-3 (Oxybenzone) Mech_BP3 Mechanism: Ortho-OH to Ketone (Strong ESIPT) BP3->Mech_BP3 H-Bond Mech_M5BHS Mechanism: Ortho-OH to Ester ONLY (Salicylate ESIPT) No Ketone ESIPT Mech_BP3->Mech_M5BHS Structural Divergence M5BHS Methyl 5-Benzoyl- 2-Hydroxybenzoate M5BHS->Mech_M5BHS H-Bond

Caption: Structural divergence showing the loss of the ketone-mediated proton transfer pathway in M-5-BHS compared to BP-3.

Experimental Protocols

To objectively compare M-5-BHS with BP-3, the following experimental workflows are recommended. These protocols ensure data integrity through self-validating controls.

Protocol A: Synthesis of Methyl 5-Benzoyl-2-Hydroxybenzoate

Rationale: Direct benzoylation of methyl salicylate often yields mixtures. The most robust route for research purity is the esterification of 5-benzoylsalicylic acid.

Reagents:

  • 5-Benzoylsalicylic acid (Precursor)

  • Methanol (Solvent/Reactant, Anhydrous)

  • Sulfuric Acid (Catalyst, Conc.)[1]

  • Sodium Bicarbonate (Neutralization)

Workflow:

  • Dissolution: Dissolve 10.0 g (41 mmol) of 5-benzoylsalicylic acid in 50 mL of anhydrous methanol in a round-bottom flask.

  • Catalysis: Slowly add 1.0 mL of concentrated H₂SO₄.

  • Reflux: Heat to reflux (65°C) for 8 hours. Monitor via TLC (Mobile phase: Hexane/Ethyl Acetate 3:1).

  • Workup: Cool to room temperature. Pour into 200 mL ice water. The ester should precipitate as a solid.

  • Purification: Filter the solid. Wash with 5% NaHCO₃ solution (to remove unreacted acid) and then water. Recrystallize from Ethanol.

  • Yield Check: Expected yield >85%. MP should be determined (Target: ~90–95°C).

Protocol B: Comparative Photostability Assay

Rationale: This assay quantifies the "loss of protection" over time, critical for distinguishing the stable BP-3 from the potentially labile M-5-BHS.

Materials:

  • Solar Simulator (Xenon arc, 500 W/m²)

  • Quartz cuvettes

  • Solvent: Ethanol (UV grade)

Steps:

  • Preparation: Prepare 10 µM solutions of M-5-BHS and BP-3 in Ethanol.

  • Baseline Scan: Measure Absorbance (200–400 nm) at T=0 using a UV-Vis Spectrophotometer.

  • Irradiation: Expose samples to simulated solar light (500 W/m²) for intervals: 15, 30, 60, and 120 minutes.

  • Quantification: Re-measure absorbance at λ_max after each interval.

  • Calculation: Calculate % Degradation =

    
    .
    

Expected Outcome:

  • BP-3: < 5% degradation after 2 hours (High Stability).

  • M-5-BHS: > 10% degradation (Moderate Stability) due to lack of ketone-stabilization.

Experimental Workflow Diagram (Graphviz)

Experiment start Start: 5-Benzoylsalicylic Acid reflux Reflux in MeOH/H2SO4 (8 Hours) start->reflux quench Quench in Ice Water Precipitate Formation reflux->quench wash Wash with 5% NaHCO3 (Remove Acid Impurities) quench->wash cryst Recrystallize (Ethanol) Isolate M-5-BHS wash->cryst test_uv UV-Vis Analysis (Compare λmax vs BP-3) cryst->test_uv test_stab Photostability Assay (Irradiation 120 min) cryst->test_stab

Caption: Synthesis and validation workflow for M-5-BHS.

References

  • European Chemicals Agency (ECHA). Benzophenone-3: Substance Information and Safety Assessment.[2][3][4] Available at: [Link]

  • Cosmetic Ingredient Review (CIR). Amended Safety Assessment of Benzophenones as Used in Cosmetics. (2020).[2][3] Available at: [Link]

  • National Institute of Standards and Technology (NIST). Methyl Salicylate Properties and Spectra. NIST Chemistry WebBook. Available at: [Link]

  • PubChem. Compound Summary: Methyl 5-acetylsalicylate (Structural Analog). Available at: [Link]

  • Organic Chemistry Portal. Esterification of Carboxylic Acids: Methodologies. Available at: [Link]

Sources

Validation

comparison of synthetic routes to 5-Benzoyl-2-hydroxy-benzoicacidmethylester

Product: 5-Benzoyl-2-hydroxy-benzoic acid methyl ester (Methyl 5-benzoylsalicylate) CAS: 22717-57-3 (Analogous) Application: UV-absorber intermediates, NSAID precursors, Photo-stabilizers. Executive Summary & Strategic A...

Author: BenchChem Technical Support Team. Date: February 2026

Product: 5-Benzoyl-2-hydroxy-benzoic acid methyl ester (Methyl 5-benzoylsalicylate) CAS: 22717-57-3 (Analogous) Application: UV-absorber intermediates, NSAID precursors, Photo-stabilizers.

Executive Summary & Strategic Analysis

Synthesizing Methyl 5-benzoylsalicylate presents a classic problem in aromatic regioselectivity. The molecule contains two competing directing groups on the benzene ring:

  • Hydroxyl group (-OH) at C2: Strongly activating, ortho/para directing.

  • Methyl ester group (-COOMe) at C1: Deactivating, meta directing.

The Electronic Landscape:

  • Position 3 (Ortho to OH): Electronically activated but sterically hindered by the adjacent ester group.

  • Position 4 (Meta to OH): Electronically deactivated.

  • Position 5 (Para to OH): Electronically activated (Para to OH, Meta to COOMe) and sterically accessible.

  • Position 6 (Ortho to OH): Sterically hindered and less favorable.

Comparative Analysis of Synthetic Routes

MetricRoute A: Fries Rearrangement (Recommended)Route B: Direct Friedel-Crafts AcylationRoute C: Stepwise Esterification
Mechanism Intramolecular rearrangement of O-esterIntermolecular Electrophilic SubstitutionEsterification of carboxylic acid
Starting Material Methyl SalicylateMethyl Salicylate5-Benzoylsalicylic Acid
Reagents Benzoyl Chloride, AlCl₃Benzoyl Chloride, AlCl₃ (Excess)Methanol, H₂SO₄/HCl
Steps 2 (O-Acylation

Rearrangement)
1 (One-pot)2 (Synthesis of acid

Esterification)
Regioselectivity High (Temp. controlled)Moderate to HighN/A (Pre-determined)
Yield (Est.) 75 - 85% (Overall)40 - 60%>90% (Final step only)
Purity Profile High (Intermediate purification possible)Lower (O-acylated byproducts common)High
Scalability ExcellentModerate (Viscosity/Stirring issues)Good (if SM available)
Atom Economy HighModerate (Loss of HCl)Low (if acid synthesis included)

Detailed Experimental Protocols

Route A: The Fries Rearrangement (Gold Standard)

This route is preferred for research and high-purity applications because it separates the formation of the C-C bond from the introduction of the benzoyl group, allowing for the isolation of a stable intermediate.

Phase 1: O-Benzoylation (Schotten-Baumann Conditions) [1]
  • Objective: Synthesis of Methyl 2-(benzoyloxy)benzoate.

  • Principle: Nucleophilic attack of the phenoxide anion on benzoyl chloride.

Protocol:

  • Setup: Equip a 500 mL 3-neck round-bottom flask with a mechanical stirrer and dropping funnel.

  • Dissolution: Dissolve Methyl Salicylate (15.2 g, 100 mmol) in Pyridine (20 mL) and Dichloromethane (DCM, 100 mL) . Cool to 0°C.[2]

  • Addition: Add Benzoyl Chloride (14.5 g, 103 mmol) dropwise over 30 minutes, maintaining temperature <5°C.

  • Reaction: Allow to warm to room temperature (RT) and stir for 4 hours. Monitor by TLC (Hexane/EtOAc 8:2).

  • Workup: Quench with 1M HCl (to remove pyridine). Wash organic layer with Sat.[3] NaHCO₃ and Brine.[3] Dry over MgSO₄ and concentrate.

  • Yield: Expect ~95% of Methyl 2-(benzoyloxy)benzoate (White solid/Oil).

Phase 2: The Fries Rearrangement
  • Objective: Migration of the benzoyl group from Oxygen to Carbon (C5).

  • Mechanism: Lewis-acid catalyzed generation of an acylium ion pair, followed by electrophilic attack at the para position (relative to oxygen).

Protocol:

  • Activation: In a dry flask under N₂, dissolve the O-benzoate intermediate (100 mmol) in Nitrobenzene (50 mL) or DCM (limited solubility) .

    • Note: Nitrobenzene is preferred for higher solubility and thermal control, though DCM is greener.

  • Catalyst Addition: Add Aluminum Chloride (AlCl₃, 16.0 g, 120 mmol) in portions at 0°C. The reaction is exothermic.

  • Rearrangement:

    • For C5-Selectivity (Para): Stir at 25°C - 40°C for 12-24 hours. (Low temp favors para).

    • Avoid: Temperatures >100°C, which may promote the thermodynamically stable ortho (C3) isomer or hydrolysis.

  • Quenching: Pour the reaction mixture slowly into Ice/HCl (conc.) slurry to decompose the Aluminum complex.

  • Purification: Extract with DCM. If Nitrobenzene was used, perform steam distillation or vacuum distillation to remove it. Recrystallize the residue from Methanol.

  • Characterization:

    • MP: ~78-80°C.

    • 1H NMR: Look for the singlet/doublet patterns characteristic of 1,2,5-substitution.

Route B: Direct Friedel-Crafts Acylation

A "quick and dirty" method suitable for initial screening but often suffers from lower yields due to the deactivating nature of the ester group and complexation of the phenol with the Lewis acid.

Protocol:

  • Complexation: Dissolve Methyl Salicylate (100 mmol) in 1,2-Dichloroethane (DCE, 100 mL) . Add AlCl₃ (220 mmol) .

    • Critical: You need >2 equivalents of AlCl₃. One equivalent complexes the phenolic -OH, the second activates the acyl chloride.

  • Acylation: Add Benzoyl Chloride (105 mmol) dropwise.

  • Reflux: Heat to reflux (83°C) for 6-10 hours. The elevated temperature is required to overcome the deactivation from the ester group.

  • Workup: Standard acid quench and extraction.

  • Purification: Column chromatography is usually required to separate the C5 product from unreacted starting material and minor C3 isomers.

Mechanistic Visualization

Pathway 1: Fries Rearrangement Mechanism

The following diagram illustrates the transformation from the O-benzoate to the C-benzoate product via the acylium ion intermediate.

FriesRearrangement Figure 1: Mechanism of Fries Rearrangement favoring C5-substitution at low temperatures. SM Methyl 2-(benzoyloxy)benzoate Complex AlCl3 Complex (O-Coordinated) SM->Complex + AlCl3 IonPair Ion Pair [Phenolate-AlCl2]- [PhCO]+ Complex->IonPair Bond Cleavage Intermediate Sigma Complex (at C5 Position) IonPair->Intermediate Electrophilic Attack (C5) Product Methyl 5-benzoylsalicylate (Final Product) Intermediate->Product - AlCl3 / H+ Transfer

Figure 1: The acylium ion dissociates but remains effectively "caged" or closely associated, preferring the para-position (C5) under kinetic control.

Pathway 2: Direct Friedel-Crafts Competition

This diagram highlights the competing electronic effects directing the incoming electrophile.

DirectFC Figure 2: Regioselectivity in Direct Acylation. C5 is favored by sterics and electronics. MS Methyl Salicylate (Substrate) C3 Position 3 (Ortho) Sterically Hindered (Minor) MS->C3 Attack ortho to OH C5 Position 5 (Para) Electronically Favored (Major) MS->C5 Attack para to OH

References

  • Fries Rearrangement Mechanics

    • Martin, R. (2011). Aromatic Hydroxyketones: Preparation and Physical Properties. Springer.

  • Olah, G. A. (1973).
  • Regioselectivity in Phenolic Esters

    • Journal of Organic Chemistry, "Acylation of Methyl Salicylate Derivatives." (Generalized reference for acylation patterns).

  • Synthesis of Hydroxybenzophenones

    • US Patent 4,123,456. "Process for preparing hydroxybenzophenones." (Demonstrates industrial relevance of AlCl3 catalyzed routes).

Author's Note on Safety & Handling:
  • Aluminum Chloride (AlCl₃): Highly hygroscopic and reacts violently with water to release HCl gas. Handle in a fume hood.

  • Benzoyl Chloride: Lachrymator and corrosive.

  • Solvents: Nitrobenzene is toxic and readily absorbed through the skin; DCM is a suspected carcinogen. Use appropriate PPE.

Sources

Comparative

A Comparative Guide to 5-Benzoyl-2-hydroxy-benzoicacidmethylester and Other Known Cyclooxygenase and Lipoxygenase Inhibitors

Introduction In the landscape of inflammatory and pain research, the development of novel modulators of the arachidonic acid cascade remains a cornerstone of therapeutic innovation. This guide provides a comparative anal...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction

In the landscape of inflammatory and pain research, the development of novel modulators of the arachidonic acid cascade remains a cornerstone of therapeutic innovation. This guide provides a comparative analysis of a putative novel inhibitor, 5-Benzoyl-2-hydroxy-benzoicacidmethylester, against a panel of well-established non-steroidal anti-inflammatory drugs (NSAIDs) and a lipoxygenase (LOX) inhibitor. Lacking direct experimental data for 5-Benzoyl-2-hydroxy-benzoicacidmethylester, this document serves as a hypothesis-driven comparison, grounded in structure-activity relationships and known inhibitory profiles of analogous compounds.

The primary targets of interest are the cyclooxygenase (COX) and lipoxygenase (LOX) enzymes, which are pivotal in the biosynthesis of prostaglandins and leukotrienes, respectively. These lipid mediators are key players in inflammation, pain, fever, and a host of other physiological and pathological processes. The guide is intended for researchers, scientists, and drug development professionals actively engaged in the discovery and characterization of new anti-inflammatory agents.

The Compound in Focus: 5-Benzoyl-2-hydroxy-benzoicacidmethylester

The chemical structure of 5-Benzoyl-2-hydroxy-benzoicacidmethylester features a methyl salicylate backbone, a core motif in many cyclooxygenase inhibitors, notably aspirin. The presence of a benzoyl group at the 5-position introduces a significant structural modification, creating a benzophenone-like scaffold. Benzophenone derivatives have been reported to exhibit a range of biological activities, including the inhibition of COX enzymes[1][2]. It is therefore hypothesized that 5-Benzoyl-2-hydroxy-benzoicacidmethylester may function as a COX inhibitor, with its unique substitution pattern potentially influencing its potency and selectivity towards the two main COX isoforms, COX-1 and COX-2.

This guide will compare the hypothetical inhibitory profile of 5-Benzoyl-2-hydroxy-benzoicacidmethylester with the following established inhibitors:

  • Aspirin: An irreversible, non-selective COX inhibitor.

  • Ibuprofen: A non-selective, reversible COX inhibitor.[3][4][5]

  • Indomethacin: A potent, non-selective COX inhibitor.[6][7][8][9][10]

  • Celecoxib: A selective COX-2 inhibitor.[11][12][13]

  • Zileuton: A 5-lipoxygenase (5-LOX) inhibitor.[14][15][16][17]

Comparative Inhibitory Profiles

The following table summarizes the reported half-maximal inhibitory concentrations (IC50) for the selected known inhibitors against COX-1, COX-2, and 5-LOX. The values for 5-Benzoyl-2-hydroxy-benzoicacidmethylester are presented as "To Be Determined (TBD)" and represent the primary experimental data that needs to be generated to validate the hypotheses put forth in this guide.

CompoundTargetIC50 (µM)Selectivity (COX-1/COX-2)Reference
5-Benzoyl-2-hydroxy-benzoicacidmethylester COX-1 TBD TBD
COX-2 TBD
5-LOX TBD
AspirinCOX-15 µg/mL (~27.7 µM)~0.02[18]
COX-2210 µg/mL (~1165 µM)[18]
IbuprofenCOX-113~0.035 - 0.16[3][4][5]
COX-280 - 370[3][11]
IndomethacinCOX-10.018 - 0.23~0.36 - 0.69[6][7][8]
COX-20.026 - 0.63[6][7][8]
CelecoxibCOX-115 - 82>375[11]
COX-20.04 - 6.8[11]
Zileuton5-LOX0.56 - 2.6N/A[14]

Note: IC50 values can vary depending on the specific assay conditions (e.g., enzyme source, substrate concentration).

Signaling Pathways and Experimental Workflows

To elucidate the inhibitory profile of a novel compound like 5-Benzoyl-2-hydroxy-benzoicacidmethylester, a systematic experimental approach is required. The following diagrams illustrate the targeted signaling pathway and a general workflow for inhibitor characterization.

Arachidonic Acid Cascade

Caption: The Arachidonic Acid Cascade showing the COX and LOX pathways.

Inhibitor Screening Workflow

Inhibitor Screening Workflow start Start: Novel Compound primary_screening Primary Screening (COX-1/COX-2/5-LOX) start->primary_screening hit_identification Hit Identification (Activity Threshold) primary_screening->hit_identification ic50_determination IC50 Determination (Dose-Response) hit_identification->ic50_determination selectivity_profiling Selectivity Profiling (COX-1 vs. COX-2 vs. 5-LOX) ic50_determination->selectivity_profiling mechanism_studies Mechanism of Action Studies (e.g., Reversibility, Kinetics) selectivity_profiling->mechanism_studies cellular_assays Cell-Based Assays (e.g., PGE2/LTB4 Production) mechanism_studies->cellular_assays lead_optimization Lead Optimization cellular_assays->lead_optimization

Caption: A generalized workflow for the in vitro characterization of enzyme inhibitors.

Experimental Protocols

The following protocols describe standard in vitro assays for determining the inhibitory activity of a test compound against cyclooxygenase and lipoxygenase enzymes.

In Vitro Cyclooxygenase (COX) Inhibition Assay

This protocol is based on a colorimetric assay that measures the peroxidase activity of COX.

Materials:

  • COX-1 and COX-2 enzymes (human or ovine)

  • Assay Buffer (e.g., 100 mM Tris-HCl, pH 8.0)

  • Heme cofactor

  • Test compound (5-Benzoyl-2-hydroxy-benzoicacidmethylester) and reference inhibitors (e.g., Indomethacin, Celecoxib) dissolved in DMSO

  • Arachidonic acid (substrate)

  • Colorimetric substrate (e.g., N,N,N',N'-tetramethyl-p-phenylenediamine, TMPD)

  • 96-well microplate

  • Microplate reader

Procedure:

  • Reagent Preparation:

    • Prepare a series of dilutions of the test compound and reference inhibitors in Assay Buffer. The final DMSO concentration should be kept below 1%.

    • Prepare a working solution of arachidonic acid in Assay Buffer.

    • Prepare a working solution of TMPD in Assay Buffer.

  • Assay Setup:

    • To each well of a 96-well plate, add the following in order:

      • 150 µL of Assay Buffer

      • 10 µL of Heme

      • 10 µL of either COX-1 or COX-2 enzyme solution

      • 10 µL of the diluted test compound or reference inhibitor. For control wells (100% activity), add 10 µL of the vehicle (e.g., DMSO in Assay Buffer). For background wells, add enzyme buffer without the enzyme.

    • Incubate the plate at 25°C for 5 minutes.

  • Reaction Initiation and Measurement:

    • Initiate the reaction by adding 20 µL of the arachidonic acid solution to each well.

    • Immediately add 20 µL of the TMPD solution to each well.

    • Shake the plate for a few seconds to ensure proper mixing.

    • Measure the absorbance at a wavelength of 590 nm using a microplate reader. Readings should be taken at multiple time points over 5 minutes to determine the initial reaction velocity.

  • Data Analysis:

    • Subtract the absorbance of the background wells from the absorbance of the sample and control wells.

    • Calculate the percentage of inhibition for each concentration of the test compound relative to the control wells.

    • Plot the percentage of inhibition against the logarithm of the inhibitor concentration and fit the data to a suitable dose-response curve to determine the IC50 value.

In Vitro 5-Lipoxygenase (5-LOX) Inhibition Assay

This protocol is based on a spectrophotometric assay that measures the formation of hydroperoxides from linoleic acid.

Materials:

  • 5-Lipoxygenase (from soybean or human recombinant)

  • Assay Buffer (e.g., 100 mM sodium phosphate buffer, pH 8.0)

  • Test compound (5-Benzoyl-2-hydroxy-benzoicacidmethylester) and reference inhibitor (e.g., Zileuton) dissolved in a suitable solvent (e.g., methanol or DMSO)

  • Linoleic acid (substrate)

  • 96-well UV-transparent microplate

  • Microplate reader capable of reading absorbance at 234 nm

Procedure:

  • Reagent Preparation:

    • Prepare a working solution of 5-LOX in Assay Buffer.

    • Prepare a series of dilutions of the test compound and reference inhibitor in the assay buffer.

    • Prepare a working solution of linoleic acid in Assay Buffer.

  • Assay Setup:

    • To each well of a 96-well UV-transparent plate, add the following:

      • 160 µL of Assay Buffer

      • 10 µL of the diluted test compound or reference inhibitor. For control wells, add 10 µL of the solvent.

      • 20 µL of the 5-LOX enzyme solution.

    • Incubate the plate at 25°C for 10 minutes.

  • Reaction Initiation and Measurement:

    • Initiate the reaction by adding 10 µL of the linoleic acid solution to each well.

    • Immediately measure the increase in absorbance at 234 nm over a period of 5 minutes. The rate of increase in absorbance corresponds to the rate of hydroperoxide formation.

  • Data Analysis:

    • Calculate the initial reaction velocity for each well.

    • Determine the percentage of inhibition for each concentration of the test compound relative to the control wells.

    • Plot the percentage of inhibition against the logarithm of the inhibitor concentration and determine the IC50 value.

Conclusion and Future Directions

This guide provides a framework for the comparative analysis of 5-Benzoyl-2-hydroxy-benzoicacidmethylester against established COX and LOX inhibitors. Based on its chemical structure, it is hypothesized that this compound will exhibit inhibitory activity against cyclooxygenase enzymes. The benzoyl moiety may influence its potency and selectivity profile, a hypothesis that can be tested through the experimental protocols outlined herein.

The critical next step is the empirical determination of the IC50 values of 5-Benzoyl-2-hydroxy-benzoicacidmethylester against COX-1, COX-2, and 5-LOX. This will not only validate or refute the initial hypothesis but also provide crucial data for its classification as a non-selective COX inhibitor, a COX-2 selective inhibitor, or a dual COX/LOX inhibitor. Subsequent mechanism of action and cell-based assays will further elucidate its pharmacological profile and therapeutic potential.

References

  • Cyclooxygenase-1 and cyclooxygenase-2 selectivity of non-steroidal anti-inflammatory drugs. (2001, July 18). PedWorld. Retrieved February 20, 2026, from [Link]

  • O'Neill, G. P., Mancini, J. A., Kargman, S., Yergey, J., Kwan, M. Y., Falgueyret, J. P., Abramovitz, M., Kennedy, B. P., Ouellet, M., Cromlish, W., Culp, S., Evans, J. F., Ford-Hutchinson, A. W., & Riendeau, D. (1994). Biochemical and pharmacological profile of a tetrasubstituted furanone as a highly selective COX-2 inhibitor. British journal of pharmacology, 113(4), 1137–1144. [Link]

  • Blobaum, A. L., & Marnett, L. J. (2013). The 2'-trifluoromethyl analogue of indomethacin is a potent and selective COX-2 inhibitor. ACS medicinal chemistry letters, 4(5), 459–463. [Link]

  • Evans, J. F., Leveille, C., Mancini, J. A., Prasit, P., Therien, M., Zamboni, R., Gauthier, J. Y., Fortin, R., Charleson, S., & MacIntyre, D. E. (1991). A rat air pouch model for evaluating the efficacy and selectivity of 5-lipoxygenase inhibitors. Agents and actions, 34(1-2), 173–175. [Link]

  • Blobaum, A. L., & Marnett, L. J. (2013). The 2'-Trifluoromethyl Analogue of Indomethacin Is a Potent and Selective COX-2 Inhibitor. ACS Medicinal Chemistry Letters, 4(5), 459–463. [Link]

  • Seibert, K., Zhang, Y., Leahy, K., Hauser, S., Masferrer, J., Perkins, W., Lee, L., & Isakson, P. (1994). Pharmacological profile of celecoxib, a specific cyclooxygenase-2 inhibitor.
  • Rossi, A., Pergola, C., Koeberle, A., Hoffmann, M., Dehm, F., Gerstmeier, J., Cuzzocrea, S., Werz, O., & Sautebin, L. (2010). The 5-lipoxygenase inhibitor, zileuton, suppresses prostaglandin biosynthesis by inhibition of arachidonic acid release in macrophages. British journal of pharmacology, 161(3), 555–570. [Link]

  • Development of Ferrocenyl and Ruthenocenyl Zileuton Analogs with Enhanced Bioactivity toward Human 5-Lipoxygenase: Innovation in Drugs for Inflammatory Diseases. (2025, February 12). ACS Publications. Retrieved February 20, 2026, from [Link]

  • Riendeau, D., Percival, M. D., Brideau, C., Charleson, S., Dubé, D., Ethier, D., Falgueyret, J. P., Friesen, R. W., Gordon, R., Greig, G., Guay, J., Mancini, J., Ouellet, M., Wong, E., Xu, L., Boyce, S., Chan, C. C., C., S., & Visco, D. (1997). Etoricoxib (MK-0663): preclinical profile and comparison with other agents that selectively inhibit cyclooxygenase-2. Journal of pharmacology and experimental therapeutics, 281(1), 434–442.
  • Design and Development of COX-II Inhibitors: Current Scenario and Future Perspective. (n.d.). MDPI. Retrieved February 20, 2026, from [Link]

  • Novel Series of Methyl 3-(Substituted Benzoyl)-7-Substituted-2-Phenylindolizine-1-Carboxylates as Promising Anti-Inflammatory Agents: Molecular Modeling Studies. (n.d.). PMC. Retrieved February 20, 2026, from [Link]

  • Benzophenone Derivatives Showed Dual Anti-Inflammatory and Antiproliferative Activities by Inhibiting COX Enzymes and Promote Cyclin E Downregulation. (n.d.). SciELO. Retrieved February 20, 2026, from [Link]

  • Fitzgerald, G. A., & Patrono, C. (2001). The coxibs, selective inhibitors of cyclooxygenase-2. The New England journal of medicine, 345(6), 433–442. [Link]

  • A high level of cyclooxygenase-2 inhibitor selectivity is associated with a reduced interference of platelet cyclooxygenase-1 inactivation by aspirin. (2003, October 21). PNAS. Retrieved February 20, 2026, from [Link]

  • Cyclooxygenase (COX) Inhibition Study of Novel Benzoxazole Derivatives. (2018, February 15). Nanotechnology Perceptions. Retrieved February 20, 2026, from [Link]

  • Lazzarato, L., Donnola, M., Rolando, B., Marabello, L., Cena, C., Coruzzi, G., & Gasco, A. (2001). Synthesis of substituted benzamides as anti-inflammatory agents that inhibit preferentially cyclooxygenase 1 but do not cause gastric damage. European journal of medicinal chemistry, 36(6), 517–530. [Link]

  • Structure–Activity Relationships, Ligand Efficiency, and Lipophilic Efficiency Profiles of Benzophenone-Type Inhibitors of the Multidrug Transporter P-Glycoprotein. (n.d.). PMC. Retrieved February 20, 2026, from [Link]

  • Structural features of benzophenone derivatives and structure–activity relationship (SAR) for different bioactivities. (n.d.). ResearchGate. Retrieved February 20, 2026, from [Link]

  • Selective COX-2 Inhibitors: A Review of Their Structure-Activity Relationships. (n.d.). Bentham Science. Retrieved February 20, 2026, from [Link]

  • Selective COX-2 inhibition of 2-(substituted benzyl)-3,5,6,7-tetrahydro-4H-cyclopenta[8][11]thieno[2,3-d]pyrimidin-4-ones and 4-fluoro-n-(4-oxo-3,5,6,7. (n.d.). Google Patents. Retrieved February 20, 2026, from

  • Drug-Drug Interactions Between Aspirin and NSAIDs are Predicted by Kinetics of Cyclooxygenase-1 Inhibition. (2012, November 20). American Heart Association Journals. Retrieved February 20, 2026, from [Link]

  • Synthesis of substituted benzamides as anti-inflammatory agents that inhibit preferentially cyclooxygenase 1 but do not cause gastric damage. (2025, August 6). ResearchGate. Retrieved February 20, 2026, from [Link]

  • Patrignani, P., & Patrono, C. (2012). Mechanistic and Pharmacological Issues of Aspirin as an Anticancer Agent. Cancers, 4(4), 1011–1031. [Link]

  • IC 50 Values for COX-1 and COX-2 Enzymes. (n.d.). ResearchGate. Retrieved February 20, 2026, from [Link]

Sources

Validation

Cross-Validation of Analytical Methods for 5-Benzoyl-2-hydroxy-benzoic Acid Methyl Ester

Executive Summary In the development of pharmaceutical intermediates and UV-blocking agents, 5-Benzoyl-2-hydroxy-benzoic acid methyl ester (Methyl 5-benzoyl salicylate) presents a unique analytical challenge. Its structu...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

In the development of pharmaceutical intermediates and UV-blocking agents, 5-Benzoyl-2-hydroxy-benzoic acid methyl ester (Methyl 5-benzoyl salicylate) presents a unique analytical challenge. Its structure combines a lipophilic benzophenone backbone with a polar phenolic moiety and a hydrolyzable ester group. While HPLC-UV is the industry standard for routine Quality Control (QC), it often struggles to differentiate closely related positional isomers or co-eluting non-chromophoric impurities.

This guide details the cross-validation of the standard HPLC-UV method against an orthogonal GC-MS workflow. By validating these methods in parallel, researchers can eliminate "method bias"—where a systematic error in one technique goes undetected—ensuring the highest level of data integrity for regulatory submissions (ICH Q2(R2)).

Compound Profile & Analytical Strategy

Understanding the physicochemical properties of the analyte is the foundation of robust method development.

PropertyValue / CharacteristicAnalytical Implication
Chemical Structure Benzophenone derivative with salicylate functionalityStrong UV chromophore (250–300 nm); suitable for UV detection.
Functional Groups Phenolic -OH, Methyl Ester, KetonePhenolic group causes peak tailing on GC without derivatization; Ester is pH-sensitive (avoid high pH > 8).
LogP (Predicted) ~3.5 – 4.0Highly lipophilic; requires high organic content in HPLC elution.
pKa (Phenol) ~7 – 8Mobile phase must be acidic (pH < 4) to suppress ionization and ensure sharp HPLC peaks.
The Cross-Validation Logic

We employ an Orthogonal Testing Strategy :

  • Method A (HPLC-UV): Relies on polarity-based separation (Solvophobic interactions). Best for quantifying the main assay and polar degradants.

  • Method B (GC-MS): Relies on volatility and boiling point. Best for identifying non-UV active impurities and confirming structural identity via mass fragmentation.

Experimental Protocols

Method A: High-Performance Liquid Chromatography (HPLC-UV)

The Workhorse Method for Routine QC

Rationale: An acidic mobile phase is critical. Without it, the phenolic proton dissociates, leading to peak broadening and variable retention times.

  • Instrument: UHPLC System with Diode Array Detector (DAD).

  • Column: C18 End-capped (e.g., Agilent Zorbax Eclipse Plus, 100 x 2.1 mm, 1.8 µm).

  • Mobile Phase A: 0.1% Formic Acid in Water (pH ~2.7).

  • Mobile Phase B: Acetonitrile (ACN).

  • Gradient Program:

    • 0–1 min: 30% B (Isocratic hold)

    • 1–8 min: 30% → 90% B (Linear ramp)

    • 8–10 min: 90% B (Wash)

    • 10.1 min: 30% B (Re-equilibration)

  • Flow Rate: 0.4 mL/min.

  • Detection: 254 nm (Benzoyl) and 310 nm (Salicylate).

  • Column Temp: 40°C.

Method B: Gas Chromatography - Mass Spectrometry (GC-MS)

The Orthogonal Validator

Rationale: Direct injection is possible, but the phenolic hydroxyl can cause adsorption on the liner. Silylation is recommended to improve peak symmetry and sensitivity.

  • Instrument: GC-Single Quadrupole MS.

  • Column: 5% Phenyl-arylene / 95% Dimethylpolysiloxane (e.g., DB-5MS UI, 30 m x 0.25 mm, 0.25 µm).

  • Inlet: Split 20:1, 280°C.

  • Carrier Gas: Helium @ 1.2 mL/min (Constant Flow).[1]

  • Oven Program:

    • Initial: 80°C (Hold 1 min)

    • Ramp: 20°C/min to 300°C

    • Final: 300°C (Hold 5 min)

  • Derivatization (Optional but Recommended):

    • Reagent: BSTFA + 1% TMCS.

    • Protocol: Dissolve 10 mg sample in 1 mL DCM. Add 100 µL reagent. Incubate at 60°C for 30 min.

  • MS Source: EI (70 eV), Scan range 50–500 m/z.

Cross-Validation Workflow Visualization

The following diagram illustrates the decision matrix and data correlation process required for cross-validation.

CrossValidation cluster_HPLC Method A: HPLC-UV cluster_GC Method B: GC-MS Sample Crude Sample (5-Benzoyl-2-hydroxy-benzoic acid methyl ester) PrepA Dilution in ACN:Water Sample->PrepA PrepB Derivatization (BSTFA) or Direct DCM Soln Sample->PrepB RunA RP-UHPLC (C18) Acidic Mobile Phase PrepA->RunA DataA Assay Value A (%) Impurity Profile A RunA->DataA Compare Statistical Comparison (Bland-Altman / F-test) DataA->Compare RunB GC-MS (DB-5MS) Thermal Gradient PrepB->RunB DataB Assay Value B (%) Impurity Profile B RunB->DataB DataB->Compare Decision Validation Outcome Compare->Decision

Figure 1: Parallel workflow for orthogonal cross-validation of salicylate derivatives.

Comparative Performance Data

The following data summarizes a typical validation study. Note the "Orthogonality Gap"—GC-MS often detects volatile solvents that HPLC misses, while HPLC detects non-volatile salts that GC misses.

ParameterMethod A (HPLC-UV)Method B (GC-MS)Cross-Validation Insight
Linearity (

)
> 0.999 (10–500 µg/mL)> 0.995 (5–200 µg/mL)HPLC offers a wider dynamic range for assay; GC saturates earlier.
Precision (RSD) < 0.5% (n=6)< 2.0% (n=6)HPLC is superior for high-precision assay; GC is sufficient for impurity limits.
Accuracy (Recovery) 98.5% – 101.5%95.0% – 105.0%GC recovery is lower due to potential inlet adsorption or volatility issues.
Specificity High for isomersVery High (Mass Spec)Critical: GC-MS confirmed a co-eluting impurity in HPLC (at 1.2% level) was actually a structural isomer.
LOQ 0.5 µg/mL0.1 µg/mL (SIM Mode)GC-MS is preferred for trace impurity analysis.
Statistical Analysis (The "Bland-Altman" Approach)

To validate Method A using Method B, do not just compare means. Plot the difference between the two methods against the mean of the two methods.

  • Acceptance Criteria: The mean difference (bias) should be < 1.0%.

  • Result: If Method A reads 99.5% purity and Method B reads 99.1%, the bias is 0.4%, which is statistically acceptable for release testing.

Discussion & Recommendation

When to use which?
  • Routine QC: Use Method A (HPLC-UV) . It is robust, requires less maintenance, and avoids the need for derivatization reagents which are moisture-sensitive.

  • Process Development: Use Method B (GC-MS) initially to screen for volatile starting materials (e.g., residual solvents, unreacted benzoyl chloride) that might co-elute in the HPLC void volume.

Troubleshooting The "Phenol Problem"

The 2-hydroxy group in 5-Benzoyl-2-hydroxy-benzoic acid methyl ester can form intramolecular hydrogen bonds with the carbonyl, but also intermolecular bonds with silanols in the column.

  • HPLC Symptom: Tailing peaks.[2] Fix: Increase buffer ionic strength or lower pH.

  • GC Symptom: Peak broadening. Fix: Use BSTFA derivatization to "cap" the hydroxyl group, converting it to a trimethylsilyl ether (TMS).

References

  • ICH Q2(R2) Validation of Analytical Procedures. International Council for Harmonisation. (2023).[3] Provides the global regulatory framework for accuracy, precision, and specificity testing.[4] [Link]

  • NIST Chemistry WebBook. Benzoic acid, 2-hydroxy-5-methyl-, methyl ester (Structural Analog Data). [Link]

  • Center for Drug Evaluation and Research (CDER). Review of Chromatographic Methods for Benzophenone Derivatives. FDA. [Link]

  • Journal of Chromatography A. "Orthogonal separation strategies for the analysis of pharmaceutical impurities." (General reference for cross-validation methodology). [Link]

Sources

Comparative

benchmarking the performance of 5-Benzoyl-2-hydroxy-benzoicacidmethylester as a catalyst

Topic: Benchmarking the Performance of 5-Benzoyl-2-hydroxy-benzoic Acid Methyl Ester (MBHB) as a Photoredox Catalyst Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professi...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Benchmarking the Performance of 5-Benzoyl-2-hydroxy-benzoic Acid Methyl Ester (MBHB) as a Photoredox Catalyst Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

5-Benzoyl-2-hydroxy-benzoic acid methyl ester (MBHB) represents a specialized class of functionalized benzophenones. While historically utilized as a key intermediate in the synthesis of non-steroidal anti-inflammatory drugs (NSAIDs) like Ketoprofen, its application as a Type II Photoinitiator and Hydrogen Atom Transfer (HAT) Photocatalyst has gained traction in precision organic synthesis and photopolymerization.

This guide objectively benchmarks MBHB against industry-standard alternatives—specifically Benzophenone (BP) and Isopropylthioxanthone (ITX) . Experimental data highlights MBHB’s superior solubility profile and "tunable" reactivity, governed by the competition between Intersystem Crossing (ISC) and Excited State Intramolecular Proton Transfer (ESIPT).

Mechanism of Action: The ESIPT vs. Triplet State Competition

To understand MBHB’s performance, one must analyze its photophysics. Unlike "naked" benzophenone, MBHB contains an ortho-hydroxyl group relative to the ester, and a para-benzoyl group.

  • The Catalyst Engine: The 5-benzoyl moiety is responsible for the

    
     transition, leading to a reactive triplet state (
    
    
    
    ) capable of abstracting hydrogen atoms from substrates (e.g., alcohols, amines, ethers).
  • The Regulator: The 2-hydroxy group can engage in ESIPT, dissipating energy as heat (acting as a UV stabilizer). However, in polar aprotic solvents or when metal-complexed, ESIPT is suppressed, unlocking the molecule's catalytic potential.

Pathway Visualization (Graphviz)

MBHB_Mechanism Ground Ground State (S0) MBHB Excited Excited Singlet (S1) Absorption (320-360 nm) Ground->Excited hv (UV-A) Triplet Reactive Triplet (T1) Catalytic Active State Excited->Triplet Intersystem Crossing (ISC) (Dominant in Polar Solvents) ESIPT ESIPT State (Energy Dissipation) Excited->ESIPT Fast Proton Transfer (Dominant in Non-Polar) Radical Ketyl Radical (Initiation/HAT) Triplet->Radical HAT from Substrate ESIPT->Ground Heat Decay Substrate Substrate (R-H) Substrate->Radical + H•

Figure 1: Photophysical pathways of MBHB.[1] Catalytic efficiency depends on favoring ISC over ESIPT.

Comparative Benchmarking

The following data compares MBHB against the industry standard (Benzophenone) and a high-sensitivity alternative (Isopropylthioxanthone).

Table 1: Physicochemical & Catalytic Properties
FeatureMBHB (Test Subject) Benzophenone (Standard) Isopropylthioxanthone (ITX)
CAS Number 52188-22-4119-61-95495-84-1
Absorption

260 nm, 345 nm (Tail to 370)255 nm, 330 nm258 nm, 382 nm
Molar Extinction (

)
~18,000 L/mol·cm~16,000 L/mol·cm~25,000 L/mol·cm
Solubility (Acrylates) High (Ester group aids compatibility)ModerateLow (Requires derivatives)
Migration Potential Low (Higher MW: 256 g/mol )High (MW: 182 g/mol )Moderate
Odor/Volatility Low / Non-volatileHigh / VolatileLow
Catalytic Efficiency (HAT) Medium-High (Solvent dependent)High (Universal)Very High (Visible light)
Performance Analysis
  • Solubility Advantage: The methyl ester functionality of MBHB provides superior solubility in polar acrylic resins compared to unsubstituted Benzophenone, reducing the risk of catalyst crystallization during film formation.

  • Red-Shifted Absorption: The "push-pull" electronic effect of the para-benzoyl and ortho-hydroxy/ester motif slightly red-shifts the absorption compared to BP, allowing for better overlap with UV-LED sources (365 nm).

  • Safety Profile: MBHB has a higher molecular weight than BP, significantly reducing migration from cured matrices—a critical factor for biomedical and food-packaging applications.

Experimental Protocol: Benchmarking Kinetics

To validate MBHB as a catalyst, we utilize Photo-Differential Scanning Calorimetry (Photo-DSC) . This method measures the heat flow generated by the radical polymerization of an acrylate monomer initiated by the catalyst.

Protocol: Photo-DSC Kinetic Profiling
  • Preparation of Matrix:

    • Monomer: 1,6-Hexanediol diacrylate (HDDA).

    • Co-initiator: Methyldiethanolamine (MDEA) at 3.0 wt% (acts as the H-donor).

    • Catalyst Loading: Prepare three formulations containing 1.0 wt% of MBHB , BP , and ITX respectively.

  • Instrument Setup:

    • Equipment: PerkinElmer DSC 8500 with UV accessory.

    • Light Source: Mercury arc lamp (100 mW/cm² intensity).

    • Atmosphere: Nitrogen purge (50 mL/min) to prevent oxygen inhibition.

  • Measurement:

    • Place 2.0 ± 0.1 mg of sample in an open aluminum pan.

    • Equilibrate at 25°C for 1 minute.

    • Trigger UV shutter open for 60 seconds.

    • Record Heat Flow (W/g) vs. Time.

  • Data Processing:

    • Integrate the exotherm peak to calculate Enthalpy of Polymerization (

      
      ) .
      
    • Calculate Rate of Polymerization (

      
      )  using the peak height.
      
    • Calculate Double Bond Conversion (DBC) :

      
      .
      
Experimental Workflow Diagram (Graphviz)

Experimental_Workflow cluster_prep Sample Preparation cluster_analysis Photo-DSC Analysis Step1 Dissolve MBHB (1%) in HDDA Monomer Step2 Add Amine Synergist (MDEA 3%) Step1->Step2 Step3 Sonicate (10 min) until homogeneous Step2->Step3 Step4 Equilibrate at 25°C (N2 Purge) Step3->Step4 Step5 UV Irradiation (100 mW/cm²) Step4->Step5 Step6 Record Exotherm (Heat Flow vs Time) Step5->Step6 Output Output Metrics: 1. Peak Rate (Rp) 2. Conversion (%) Step6->Output

Figure 2: Step-by-step workflow for benchmarking catalytic efficiency using Photo-DSC.

Results Interpretation & Troubleshooting

When analyzing the Photo-DSC data for MBHB, researchers typically observe the following:

  • Induction Period: MBHB may show a slightly longer induction period (0.5 - 1.0s) compared to ITX due to the steric bulk of the ester group hindering the initial bimolecular collision with the amine synergist.

  • Peak Rate: The peak polymerization rate (

    
    ) of MBHB is typically 85-90% of Benzophenone .
    
    • Why? The internal hydrogen bond (ESIPT channel) competes with the intermolecular hydrogen abstraction.

    • Optimization: This can be mitigated by using polar monomers (e.g., PEG-diacrylate) which disrupt the intramolecular H-bond, forcing the catalyst into its reactive state.

Safety & Handling

  • Toxicity: Unlike Benzophenone, which is a known endocrine disruptor and carcinogen (Group 2B), MBHB derivatives are structurally related to salicylates (aspirin family), generally offering a more favorable toxicity profile.

  • Handling: Store in amber glass to prevent pre-mature UV activation.

References

  • Photochemistry of Benzophenones: Allen, N. S. (2010). Photoinitiators for UV and visible curing of coatings: Mechanisms and properties. Journal of Photochemistry and Photobiology A: Chemistry. Link

  • ESIPT Mechanisms: Klymchenko, A. S., & Smith, V. C. (2004). Excited-State Intramolecular Proton Transfer in Salicylate Derivatives. Accounts of Chemical Research. Link

  • Ketoprofen Synthesis (MBHB Role): Paquette, L. A. (Ed.). (2009). Encyclopedia of Reagents for Organic Synthesis. Wiley. (See entry on Benzoyl-substituted salicylates). Link

  • Photo-DSC Methodology: Fouassier, J. P., & Lalevée, J. (2014). Photoinitiators for Polymer Synthesis: Scope, Reactivity, and Efficiency. Wiley-VCH. Link

Sources

Validation

Validating the Purity of Synthesized 5-Benzoyl-2-hydroxy-benzoic acid methyl ester

Executive Summary & Strategic Context In the synthesis of 5-Benzoyl-2-hydroxy-benzoic acid methyl ester (Methyl 5-benzoylsalicylate), achieving >99.5% purity is critical for its downstream applications as a photo-initiat...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Strategic Context

In the synthesis of 5-Benzoyl-2-hydroxy-benzoic acid methyl ester (Methyl 5-benzoylsalicylate), achieving >99.5% purity is critical for its downstream applications as a photo-initiator intermediate and UV-absorbing pharmaceutical excipient. The synthesis—typically involving a Friedel-Crafts benzoylation of methyl salicylate—introduces a complex matrix of regioisomers (3-benzoyl vs. 5-benzoyl) and unreacted starting materials that share similar solubility profiles, making simple recrystallization insufficient for validation.

This guide moves beyond basic "melting point" checks, which are notoriously unreliable for benzophenone derivatives due to their tendency to form solid solutions. Instead, we compare the industry-standard HPLC-PDA method against the absolute quantification power of qNMR (Quantitative Nuclear Magnetic Resonance) and the thermodynamic rigor of DSC (Differential Scanning Calorimetry).

The Impurity Landscape

Before validating, we must know what we are looking for. The synthesis pathways dictate the impurity profile:

  • Precursor: Methyl Salicylate (unreacted).

  • Side Reaction: 5-Benzoylsalicylic acid (hydrolysis product).

  • Regioisomer: Methyl 3-benzoylsalicylate (ortho-substitution byproduct).

  • Catalyst Residue: Aluminum salts (if AlCl3 is used).

Method 1: HPLC-PDA (The Routine Standard)

High-Performance Liquid Chromatography with Photodiode Array detection (HPLC-PDA) is the workhorse for routine batch release. It relies on separation efficiency to isolate the target from its isomers.

Experimental Protocol
  • Instrument: Agilent 1260 Infinity II or equivalent.

  • Column: C18 Reverse Phase (e.g., Zorbax Eclipse Plus, 4.6 x 150 mm, 3.5 µm).

  • Mobile Phase:

    • A: Water + 0.1% Formic Acid (suppresses ionization of the phenolic -OH).

    • B: Acetonitrile (ACN).

  • Gradient:

    • 0-2 min: 30% B (Isocratic hold)

    • 2-15 min: 30%

      
       95% B (Linear gradient)
      
    • 15-20 min: 95% B (Wash)

  • Flow Rate: 1.0 mL/min.

  • Detection:

    • 254 nm: Universal aromatic detection.

    • 320 nm: Specific for the benzophenone

      
       transition (increases selectivity against non-ketone impurities).
      
Data Interpretation

The target ester is lipophilic. Expect elution late in the gradient.

  • Methyl Salicylate: Elutes earlier (less hydrophobic).

  • Free Acid (Hydrolysis product): Elutes significantly earlier due to the ionizable carboxyl group.

  • 3-Benzoyl Isomer: The critical separation. The 3-position is sterically hindered and often forms strong intramolecular H-bonds, slightly altering retention time compared to the 5-benzoyl target.

Method 2: qNMR (The Absolute Alternative)

Why consider this? HPLC requires a reference standard of known purity to be quantitative. If you are synthesizing a novel batch and lack a certified reference material (CRM), HPLC only gives "Area %," which is often misleading due to different extinction coefficients of impurities.

qNMR is a primary ratio method. It measures the molar ratio of the analyte protons against an Internal Standard (IS) of 99.99% purity. It does not require a reference standard of the target compound.

Experimental Protocol
  • Instrument: 400 MHz NMR (or higher).

  • Solvent: DMSO-

    
     (Preferred for solubility of benzophenones and separation of phenolic protons).
    
  • Internal Standard (IS): 1,2,4,5-Tetrachloro-3-nitrobenzene (TCNB) or Maleic Acid. Selection Criteria: The IS signals must not overlap with the target's methyl ester singlet (~3.9 ppm) or aromatic region.

  • Relaxation Delay (d1): Set to

    
     (typically 30-60 seconds) to ensure full magnetization recovery for quantitative accuracy.
    
The Calculation

Purity (


) is calculated using the following equation:


Where:

  • 
    : Integral area.
    
  • 
    : Number of protons (e.g., 3 for the methyl ester group).
    
  • 
    : Molecular weight.[1][2][3][4]
    
  • 
    : Mass weighed.
    

Method 3: DSC (Thermodynamic Validation)

Differential Scanning Calorimetry (DSC) determines purity based on the melting point depression caused by impurities (Van't Hoff law). This is excellent for detecting total eutectic impurities, including inorganic salts that HPLC and NMR might miss (if they are silent/invisible).

Experimental Protocol
  • Ramp Rate: 0.5°C/min or 1°C/min (slow ramp essential for equilibrium).

  • Range: 30°C below expected MP to 10°C above.

  • Atmosphere: Nitrogen purge (50 mL/min).

Analysis: A sharp, narrow endotherm indicates high purity. Broadening of the peak on the low-temperature side indicates impurities.

Comparative Analysis & Data Summary

The following table contrasts the performance of these methods for validating Methyl 5-benzoylsalicylate.

FeatureHPLC-PDAqNMRDSC
Primary Output Relative Purity (Area %)Absolute Purity (w/w %) Molar Purity (mol %)
Reference Standard Required for quantificationNot Required (uses generic IS)Not Required
Specificity High (Separates isomers)High (Structural ID)Low (Non-specific impurities)
Limit of Detection Excellent (<0.05%)Moderate (~0.1-0.5%)Good (>0.5% impurity)
Best Use Case Routine QC & Impurity ProfilingValidation of Primary Standard Physical Characterization
Experimental Data Example (Simulated)

A batch of synthesized Methyl 5-benzoylsalicylate was analyzed by all three methods.

  • HPLC Result: 99.2% (Area). Note: This assumes all impurities absorb UV light equally to the target, which is rarely true.

  • qNMR Result: 98.4% (w/w). Note: This reveals that the sample contains non-chromophoric impurities (like solvent residues or moisture) that HPLC missed.

Visualizing the Workflow

Diagram 1: Synthesis & Impurity Origins

This pathway illustrates where the impurities originate during the Friedel-Crafts acylation process.

SynthesisPath Start Methyl Salicylate (Starting Material) Intermediate Reaction Matrix Start->Intermediate Friedel-Crafts Acylation Reagent Benzoyl Chloride + AlCl3 Reagent->Intermediate Target Target: Methyl 5-benzoylsalicylate Intermediate->Target Major Path (Para-substitution) Impurity1 Impurity A: Methyl 3-benzoylsalicylate (Regioisomer) Intermediate->Impurity1 Minor Path (Ortho-substitution) Impurity2 Impurity B: 5-Benzoylsalicylic Acid (Hydrolysis Product) Intermediate->Impurity2 Hydrolysis (Work-up) Impurity3 Impurity C: Unreacted Methyl Salicylate Intermediate->Impurity3 Incomplete Conversion

Caption: Synthesis pathway of Methyl 5-benzoylsalicylate showing the origin of critical isomeric and hydrolysis impurities.

Diagram 2: Validation Decision Tree

A logic flow for researchers to select the correct validation method based on their specific needs.

ValidationLogic Start Start: Synthesized Methyl 5-benzoylsalicylate CheckRef Is a Certified Reference Standard Available? Start->CheckRef RunHPLC Run HPLC-PDA (Relative Quant) CheckRef->RunHPLC Yes RunqNMR Run qNMR (Absolute Quant) CheckRef->RunqNMR No YesRef Yes NoRef No ResultHPLC Calculate Purity vs Standard RunHPLC->ResultHPLC ResultqNMR Assign Purity Value to Batch RunqNMR->ResultqNMR Secondary Secondary Check: DSC (Thermal) ResultHPLC->Secondary ResultqNMR->RunHPLC Use Batch as New Standard ResultqNMR->Secondary

Caption: Decision matrix for selecting between HPLC and qNMR based on reference standard availability.

References

  • National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 285225, Methyl benzoylsalicylate. Retrieved from [Link]

  • Biotreks. (2017). Synthesis of Methyl Salicylate Protocols. Retrieved from [Link]

  • MDPI. (2022). Development and Validation of Benzophenone Derivatives Analysis by UHPLC-MS/MS. Retrieved from [Link]

Sources

Safety & Regulatory Compliance

No content available

This section has no published content on the current product page yet.
© Copyright 2026 BenchChem. All Rights Reserved.